3-Amino-4-(2-fluorophenyl)butyric Acid

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis Pathways of 3-Amino-4-(2-fluorophenyl)butyric Acid

Introduction & Pharmacological Relevance

In the landscape of modern drug discovery, the incorporation of fluorine into chiral β -amino acid scaffolds is a highly validated strategy to modulate pKa​ , enhance lipophilicity, and lock molecular conformations. 3-Amino-4-(2-fluorophenyl)butyric acid (CAS 735256-11-8)[] serves as a critical chiral building block in the development of peptidomimetics, GABA analogues, and dipeptidyl peptidase-4 (DPP-4) inhibitors.

The single ortho-fluorine substitution provides a unique electronic environment that alters the dihedral angle of the phenyl ring relative to the amino acid backbone. Drawing direct parallels from the industrial synthesis of the highly related sitagliptin intermediate, 3-amino-4-(2,4,5-trifluorophenyl)butyric acid[2], the synthesis of the 2-fluoro analogue demands rigorous stereocontrol. This whitepaper details the most robust, scalable, and self-validating synthetic pathways for producing this compound with high enantiomeric excess (>98% ee).

Retrosynthetic Analysis

The retrosynthetic deconstruction of (R)-3-amino-4-(2-fluorophenyl)butyric acid reveals three primary strategic disconnections:

• Pathway A: Reduction of a β -amino acrylate (enamine) via transition-metal catalyzed asymmetric hydrogenation.

• Pathway B: Biocatalytic amination of a β -keto ester using an engineered amine transaminase (ATA).

• Pathway C: Homologation of 2-fluorophenylalanine via the Arndt-Eistert reaction (typically reserved for discovery-scale due to diazomethane hazards).

Caption: Retrosynthetic strategies for 3-amino-4-(2-fluorophenyl)butyric acid.

Pathway A: Transition-Metal Catalyzed Asymmetric Hydrogenation

Mechanistic Causality

The industrial standard for synthesizing chiral β -amino acids relies on the asymmetric hydrogenation of unprotected enamines[3]. The use of a Rhodium(I) precursor complexed with a chiral ferrocenyl diphosphine ligand (such as t-Bu Josiphos) is critical. The extreme steric bulk of the Josiphos ligand restricts the rotational degrees of freedom of the enamine substrate. This steric crowding forces the substrate to coordinate to the Rh-center in a specific orientation, ensuring a single-face attack by the rhodium-hydride intermediate. Consequently, the reaction proceeds with near-perfect enantioselectivity.

Caption: Rh-catalyzed asymmetric hydrogenation cycle for β-amino acids.

Self-Validating Protocol: Rh-Catalyzed Hydrogenation

Step 1: Pre-catalyst Preparation In a nitrogen-filled glovebox, dissolve [Rh(COD)Cl]2​ (0.1 mol%) and t-Bu Josiphos (0.105 mol%) in degassed methanol. Stir for 30 minutes at 25°C to ensure complete complexation. Causality: A slight excess of ligand prevents the formation of unselective, ligand-free Rh clusters.

Step 2: Substrate Loading Transfer the pre-catalyst solution to a high-pressure autoclave containing methyl 3-amino-4-(2-fluorophenyl)but-2-enoate (1.0 eq) in methanol.

Step 3: Hydrogenation Purge the vessel with H2​ gas three times to remove residual nitrogen. Pressurize the reactor to 90 psi (6.2 bar) with H2​ . Heat the mixture to 50°C and stir vigorously for 12-18 hours.

Step 4: In-Process QC (Self-Validation) Validation Check: Before workup, draw a 100 μ L aliquot. Derivatize with Marfey's reagent and analyze via Chiral HPLC (Chiralcel OD-H). The process is only validated to proceed if conversion is >99% and ee is >98%.

Step 5: Saponification & Isolation Vent the reactor and concentrate the mixture. Add 2.0 M aqueous NaOH and heat to 40°C for 4 hours to hydrolyze the methyl ester. Acidify the aqueous layer to pH 7 with 2.0 M HCl to precipitate the zwitterionic target compound. Filter and dry under vacuum.

Pathway B: Biocatalytic Transamination (Green Chemistry)

Mechanistic Causality

Biocatalysis offers a highly sustainable alternative by utilizing engineered amine transaminases (ATA)[4]. The transaminase pathway relies on Pyridoxal-5'-phosphate (PLP) to shuttle the amino group from an amine donor to the β -keto ester substrate. Isopropylamine (IPA) is selected as the amine donor because its byproduct, acetone, is highly volatile. By continuously sweeping the headspace with nitrogen, acetone is removed from the system, driving the thermodynamically unfavorable equilibrium entirely toward the product formation.

Self-Validating Protocol: ATA Biocatalysis

Step 1: Enzyme & Cofactor Initialization Prepare a solution of recombinant ATA-117 variant (2 g/L) in 100 mM phosphate buffer (pH 7.5). Add PLP (1 mM) as the essential cofactor.

Step 2: Substrate & Donor Addition Dissolve ethyl 4-(2-fluorophenyl)-3-oxobutanoate (100 mM) in DMSO (5% v/v final) to ensure aqueous solubility, and add it to the buffer. Add Isopropylamine (IPA, 500 mM) as the amine donor.

Step 3: Reaction & Equilibrium Shift Incubate the mixture at 35°C with orbital shaking (150 rpm). Apply a continuous, mild nitrogen sweep over the headspace to vaporize and remove acetone.

Step 4: In-Process QC (Self-Validation) Validation Check: Continuously monitor the exhaust gas for acetone using GC-FID. A plateau in acetone evolution indicates that the reaction has reached equilibrium.

Step 5: Isolation Adjust the pH to 2.0 with HCl to denature and precipitate the enzyme. Centrifuge to remove proteins. Adjust the supernatant to pH 8.0, extract the β -amino ester with ethyl acetate, and perform basic hydrolysis (NaOH) to yield the free amino acid.

Quantitative Data & Pathway Comparison

To guide process chemistry decisions, the following table summarizes the key performance metrics of the available synthetic pathways based on validated industry benchmarks for fluorinated β -amino acids.

Metric	Pathway A (Rh-Hydrogenation)	Pathway B (Biocatalysis)	Pathway C (Arndt-Eistert)
Overall Yield	88 - 92%	75 - 82%	40 - 55%
Enantiomeric Excess (ee)	> 99%	> 99.5%	> 95%
Scalability	Multi-ton (Industrial)	Pilot-scale (Kg)	Milligram (Discovery)
Primary Cost Driver	Rhodium & Josiphos Ligand	Recombinant Enzyme Prod.	Chiral Starting Material
Environmental Impact (PMI)	Moderate (Solvent intensive)	Low (Aqueous system)	High (Toxic reagents)

Conclusion

The synthesis of 3-amino-4-(2-fluorophenyl)butyric acid exemplifies the rigorous demands of modern asymmetric synthesis. While transition-metal catalyzed hydrogenation (Pathway A) remains the undisputed champion for massive industrial scale-up due to its predictable kinetics and near-perfect enantiocontrol, biocatalytic transamination (Pathway B) is rapidly closing the gap. By enforcing strict self-validating QC steps—such as real-time acetone monitoring or pre-saponification chiral HPLC—researchers can ensure that the stereochemical integrity of this critical fluorinated pharmacophore is maintained throughout the synthetic lifecycle.

Sources

• 2. Preparation of Menthyl 3-amino-4-(2,4,5-trifluorophenyl) Butyrate and Investigation of its Hypoglycemic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US7468459B2 - Process for the preparation of chiral beta amino acid derivatives by asymmetric hydrogenation - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Engineering the Chiral Core: Advanced Synthesis of (R)-3-Amino-4-(2,4,5-trifluorophenyl)butyric Acid

Introduction & Strategic Rationale

The molecule (R)-3-Amino-4-(2,4,5-trifluorophenyl)butyric acid is a high-value chiral building block, serving as the essential β -amino acid core for the blockbuster dipeptidyl peptidase-4 (DPP-4) inhibitor, Sitagliptin [1, 2]. The synthesis of this intermediate represents a masterclass in the evolution of process chemistry—transitioning from classical resolution, to transition-metal-catalyzed asymmetric hydrogenation, and culminating in state-of-the-art biocatalytic cascades [3].

This technical guide provides an in-depth analysis of the synthetic methodologies for this intermediate, focusing on the mechanistic causality behind experimental choices and establishing self-validating protocols for both chemical and enzymatic routes.

Retrosynthetic Disconnection & Pathway Logic

The structural complexity of (R)-3-amino-4-(2,4,5-trifluorophenyl)butyric acid arises from its stereocenter at the C3 position and the electron-deficient 2,4,5-trifluorophenyl moiety. Retrosynthetically, the β -amino acid can be disconnected down to 2,4,5-trifluorophenylacetic acid.

The two dominant industrial pathways diverge at the β -keto intermediate:

• Chemical Route: Conversion to an enamine, followed by stereoselective reduction using a chiral transition-metal catalyst (e.g., Rh-JOSIPHOS) [2].

• Biocatalytic Route: Direct asymmetric reductive amination of the β -keto ester/acid using an engineered ω -transaminase[1, 3].

Retrosynthetic pathways for (R)-3-amino-4-(2,4,5-trifluorophenyl)butyric acid.

First-Generation Chemical Synthesis: Asymmetric Hydrogenation

The foundational chemical route relies on the asymmetric hydrogenation (AH) of an unprotected enamine. The causality behind the reagent selection is rooted in maximizing atom economy and controlling the facial approach of the hydrogen gas.

• Activation via Meldrum's Acid: 2,4,5-trifluorophenylacetic acid is activated using 1,1'-Carbonyldiimidazole (CDI) rather than thionyl chloride. CDI forms a reactive acyl imidazole without generating corrosive HCl gas, which could trigger side reactions with the fluorinated ring. The subsequent condensation with Meldrum's acid acts as an acyl anion equivalent, preventing over-acylation and allowing for a clean, thermally-driven decarboxylation to yield the β -keto ester [4].

• Stereocontrol via tBu-JOSIPHOS: The reduction of the resulting enamine utilizes a Rh(I) catalyst complexed with a chiral tBu-JOSIPHOS ligand. The massive steric bulk of the tert-butyl groups on the phosphine ligand creates a highly rigid, asymmetric binding pocket. This enforces a strict Re-face approach of the enamine double bond to the rhodium-hydride species, dictating the (R)-configuration of the final product [2].

Protocol 1: Chemical Synthesis & Asymmetric Hydrogenation (Self-Validating Workflow)

Step 1: β -Keto Ester Formation

• Dissolve 2,4,5-trifluorophenylacetic acid (1.0 eq) in anhydrous acetonitrile. Add CDI (1.1 eq) at 25°C.

  • IPC (In-Process Control): Monitor CO₂ evolution; verify complete activation via HPLC (quench an aliquot with methanol to detect the methyl ester).

• Add Meldrum's acid (1.1 eq) and catalytic DMAP. Stir for 5 hours at 50°C.

• Add methanol and reflux to induce decarboxylation, yielding methyl 3-oxo-4-(2,4,5-trifluorophenyl)butanoate.

Step 2: Enamine Formation

• Treat the β -keto ester with ammonium acetate (NH₄OAc, 5.0 eq) in methanol at 60°C.

  • IPC: Monitor via GC-MS. The reaction is validated when the β -keto ester peak area is <1%.

Step 3: Asymmetric Hydrogenation

• Transfer the enamine ester to a high-pressure Parr reactor.

• Add[Rh(cod)Cl]₂ (0.15 mol %) and (R,S)-tBu-JOSIPHOS (0.16 mol %) under an inert argon atmosphere.

• Pressurize the reactor with H₂ gas to 100 psig and heat to 50°C.

  • IPC/Validation: Monitor H₂ uptake via a mass flow controller. The reaction is complete when H₂ consumption ceases (typically 12-18 hours).

• Analytical Validation: Sample the reaction mixture. Perform chiral HPLC analysis (e.g., Chiralcel OD-H column, Hexane/IPA 90:10). The system is validated if the enantiomeric excess (ee) is ≥ 95%.

• Hydrolyze the ester using LiOH in THF/H₂O, followed by acidification to pH 2-3 to precipitate the free (R)-3-amino-4-(2,4,5-trifluorophenyl)butyric acid.

The Biocatalytic Paradigm: Engineered Transaminase Cascades

While the Rh-catalyzed route is highly effective, it requires high-pressure hydrogen, expensive precious metals, and often necessitates downstream recrystallization to upgrade the 95% ee to commercial >99% ee specifications.

The modern paradigm utilizes directed evolution to engineer ω -transaminases (e.g., ATA-117 variants) [1]. The mechanistic challenge here is thermodynamic: the equilibrium constant for converting a ketone to an amine using a simple amine donor is unfavorable.

• Causality of the Amine Donor: Isopropylamine (iPrNH₂) is used in massive excess. The enzyme transfers the amino group from iPrNH₂ to the substrate, generating acetone as a byproduct. By actively removing the volatile acetone (via a nitrogen sweep or vacuum) and utilizing excess iPrNH₂, Le Chatelier's principle drives the reaction to >99% conversion[1].

• Substrate Walking: Wild-type transaminases possess a "small pocket" and a "large pocket." The 2,4,5-trifluorophenyl group is too bulky for the wild-type small pocket. Through iterative mutagenesis, the pocket was expanded to accommodate the bulky fluorinated aromatic ring while simultaneously increasing the enzyme's tolerance to high concentrations of isopropylamine [1, 3].

Engineered transaminase cascade utilizing isopropylamine to drive equilibrium.

Protocol 2: Biocatalytic Transamination (Self-Validating Workflow)

Step 1: Biocatalyst & Buffer Preparation

• Prepare a 100 mM triethanolamine buffer (pH 8.5).

• Add Pyridoxal-5'-phosphate (PLP, 1 mM) as the obligate co-factor. Rationale: PLP forms the intermediate Schiff base required for amino group transfer.

• Add isopropylamine (1.0 M) and adjust the pH back to 8.5 using HCl.

• Dissolve the engineered ω -transaminase (e.g., 2 g/L).

Step 2: Enzymatic Conversion

• Add the substrate (ethyl 3-oxo-4-(2,4,5-trifluorophenyl)butanoate or the corresponding acid) to achieve a concentration of 100-200 g/L. (Note: If the ester is used, a co-expressed esterase is often included in the cascade to yield the acid in situ [3]).

• Incubate the bioreactor at 45°C with an overhead nitrogen sweep.

  • IPC/Validation: Monitor the reaction via reverse-phase HPLC (UV detection at 210 nm). Track the disappearance of the ketone and the appearance of the amine. The nitrogen sweep's efficacy is validated by measuring residual acetone in the aqueous phase via GC; acetone must remain below inhibitory thresholds (<2% v/v).

• Analytical Validation: Once conversion exceeds 98%, extract a sample and perform chiral HPLC. The biocatalytic system is self-validating if the ee is >99.95% (no detectable S-enantiomer).

Step 3: Isolation and Protection

• Adjust the pH to 2.0 to protonate the amine and precipitate the product, or proceed directly to Boc-protection (adding Boc-anhydride and NaHCO₃) to yield Boc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butyric acid, a stable solid ideal for downstream peptide coupling [3].

Quantitative Process Metrics

The transition from transition-metal catalysis to biocatalysis fundamentally altered the manufacturing economics and environmental footprint of this intermediate.

Metric	Rh-Catalyzed Asymmetric Hydrogenation [2]	Engineered Biocatalytic Transamination [1, 3]
Catalyst / Enzyme	Rh(I) / tBu-JOSIPHOS	Engineered ω -Transaminase (e.g., CDX-036)
Enantiomeric Excess (ee)	~95 - 97% (requires recrystallization)	>99.95% (direct to specification)
Heavy Metal Contamination	Yes (requires intensive Rh scavenging)	None (Green Chemistry)
Reaction Conditions	100 - 250 psi H₂, 50°C, Organic Solvent	Atmospheric pressure, 45°C, Aqueous Buffer
E-factor (Waste generation)	High (Solvent intensive, metal waste)	Low (Aqueous, biodegradable waste)
Downstream Processing	Complex (Metal removal, chiral upgrade)	Streamlined (Direct extraction/precipitation)

References

• Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture, Science, [Link]

• Highly Efficient Asymmetric Synthesis of Sitagliptin, Journal of the American Chemical Society, [Link]

• The Promising Role of Amine Transaminase Cascades in the Synthesis of Non-Canonical Amino Acids, Processes (MDPI), [Link]

3-Amino-4-(2-fluorophenyl)butyric acid mechanism of action

An In-depth Technical Guide on the Core Mechanism of Action of 3-Amino-4-(2-fluorophenyl)butyric acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive examination of 3-Amino-4-(2-fluorophenyl)butyric acid, a synthetic analogue of the endogenous neurotransmitter γ-aminobutyric acid (GABA). Designed for professionals in pharmacology and neuroscience, this document delineates the compound's primary mechanism of action as a selective agonist for the GABA-B receptor. We will explore the molecular interactions, downstream signaling cascades—including the modulation of adenylyl cyclase and key ion channels—and the resultant effects on neuronal excitability. Furthermore, this guide furnishes detailed, field-proven methodologies for the in-vitro characterization of this and other novel GABA-B receptor ligands, ensuring scientific rigor and reproducibility. Visualizations of critical pathways and experimental workflows are provided to facilitate a deeper mechanistic understanding.

Introduction: The Landscape of GABAergic Modulation

The γ-aminobutyric acid (GABA) system is the principal inhibitory network in the central nervous system (CNS), playing a crucial role in maintaining the balance between neuronal excitation and inhibition. Pharmacological modulation of this system has been a cornerstone of treatment for a range of neurological and psychiatric disorders, including anxiety, epilepsy, and spasticity.[1] GABA exerts its effects through two main classes of receptors: the ionotropic GABA-A receptors and the metabotropic GABA-B receptors.[2]

3-Amino-4-(2-fluorophenyl)butyric acid belongs to a class of GABA analogues that includes well-characterized compounds such as baclofen and phenibut.[3] The introduction of a fluorine atom to the phenyl ring, as in the case of the related compound 4-fluorophenibut, can significantly enhance potency compared to the parent compound, phenibut.[3] This guide focuses on the specific molecular mechanism by which 3-Amino-4-(2-fluorophenyl)butyric acid engages its primary target, the GABA-B receptor, to produce its neuropharmacological effects.

Primary Mechanism of Action: Selective GABA-B Receptor Agonism

The predominant mechanism of action for 3-Amino-4-(2-fluorophenyl)butyric acid and its close analogues is selective agonism at the GABA-B receptor.[3] Unlike GABA-A receptors, which are ligand-gated chloride channels, GABA-B receptors are G-protein coupled receptors (GPCRs) that mediate slow and prolonged inhibitory signals.[1]

The GABA-B Receptor: A Heterodimeric GPCR

A critical aspect of GABA-B receptor function is its unique structure. It is an obligate heterodimer, composed of two distinct subunits: GABA-B1 and GABA-B2.[1] The GABA-B1 subunit is responsible for binding the endogenous ligand (GABA) and synthetic agonists like 3-Amino-4-(2-fluorophenyl)butyric acid. The GABA-B2 subunit is essential for trafficking the receptor to the cell surface and for coupling to intracellular G-proteins. Agonist binding to the GABA-B1 subunit induces a conformational change in the heterodimer, which in turn activates the associated G-protein.

Selective Binding and Activation

3-Amino-4-(2-fluorophenyl)butyric acid acts as a direct agonist, binding to the orthosteric site on the GABA-B1 subunit. This mimics the action of GABA. Close analogues have demonstrated high selectivity for the GABA-B receptor, with significantly lower affinity for the GABA-A receptor.[3] This selectivity is crucial as it dissociates the compound's effects from the rapid, phasic inhibition characteristic of GABA-A modulators like benzodiazepines, and instead aligns it with the slower, modulatory inhibition typical of GABA-B activation.

Caption: Agonist binding to the GABA-B1 subunit activates the G-protein.

Downstream Signaling Pathways

Activation of the GABA-B receptor by 3-Amino-4-(2-fluorophenyl)butyric acid initiates a cascade of intracellular events mediated by the Gi/o family of G-proteins. The dissociation of the G-protein into its Gαi/o and Gβγ subunits leads to the modulation of multiple effector systems.[4]

Inhibition of Adenylyl Cyclase

The activated Gαi/o subunit directly inhibits the enzyme adenylyl cyclase. This action reduces the intracellular production of cyclic adenosine monophosphate (cAMP), a critical second messenger.[4] The resulting decrease in cAMP levels leads to reduced activity of protein kinase A (PKA), thereby altering the phosphorylation state and function of numerous downstream target proteins involved in synaptic transmission and plasticity.

Regulation of Ion Channel Activity

The dissociated Gβγ subunit is the primary mediator of the GABA-B receptor's effects on ion channels.

• Activation of GIRK Channels: The Gβγ subunit binds to and activates G-protein-coupled inwardly rectifying potassium (GIRK) channels.[1] This increases the efflux of K+ ions from the neuron, causing hyperpolarization of the cell membrane. This hyperpolarization moves the neuron's membrane potential further from the threshold required to fire an action potential, resulting in a potent postsynaptic inhibitory effect.

• Inhibition of Voltage-Gated Calcium Channels (VGCCs): The Gβγ subunit also directly inhibits high-voltage-activated Ca2+ channels (N-type and P/Q-type).[1] These channels are critical for neurotransmitter release at the presynaptic terminal. By inhibiting Ca2+ influx, GABA-B receptor activation reduces the release of other neurotransmitters (including glutamate and GABA itself), serving as a key mechanism for presynaptic inhibition.

Sources

• 1. Activation of the γ-Aminobutyric Acid Type B (GABAB) Receptor by Agonists and Positive Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Allosteric Modulators of GABAB Receptors: Mechanism of Action and Therapeutic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Fluorophenibut - Wikipedia [en.wikipedia.org]
• 4. 4-Amino-3-(4-fluorophenyl)butyric acid hydrochloride | 1858241-03-8 | Benchchem [benchchem.com]

Engineering the Fluorous Advantage: A Technical Guide to the Biological Activity and Incorporation of Fluorinated Amino Acids

As a Senior Application Scientist, I approach protein engineering not merely as a sequence-editing exercise, but as a precise stereoelectronic tuning mechanism. The incorporation of fluorinated amino acids (FAAs) represents one of the most powerful strategies in modern drug discovery and structural biology. By strategically replacing canonical amino acids with their fluorinated analogs, we can engineer proteins with unprecedented metabolic stability, enhanced membrane permeability, and highly resolved structural signatures.

This whitepaper dissects the physicochemical causality behind the biological activity of FAAs, provides field-proven methodologies for their biosynthetic incorporation, and quantifies their impact on therapeutic peptide development.

The Physicochemical Causality of Fluorination

To understand why FAAs drastically alter biological activity, we must examine the fundamental properties of the fluorine atom and how it interacts within a biological matrix.

• Unprecedented Bond Strength and Metabolic Resistance: The carbon-fluorine (C–F) bond is the strongest single bond in organic chemistry, boasting a bond dissociation energy of approximately 116 kcal/mol (compared to 99 kcal/mol for C–H)[1]. Cytochrome P450 enzymes, which typically initiate peptide degradation via oxidative C–H bond cleavage, cannot easily break the C–F bond. Consequently, fluorinated aromatic amino acids act as metabolic shields, drastically extending the biological half-life of therapeutic peptides[1].

• Minimal Steric Perturbation: Fluorine is the smallest halogen. Its van der Waals radius (1.47 Å) is only marginally larger than that of hydrogen (1.20 Å). This allows FAAs to be incorporated into tightly packed protein cores without inducing the severe steric clashes that would occur with chlorine or bromine[2].

• The Fluorous Effect and Thermodynamic Stability: Fluorine is simultaneously highly electronegative and poorly polarizable, making highly fluorinated aliphatic side chains (like hexafluoroleucine) extremely hydrophobic ("fluorous"). When these residues are incorporated into a protein, the hydrophobic effect drives them into the protein core. This "fluorous core" packing significantly lowers the free energy of folding ( ΔGfold∘​ ), locking the protein into a highly stable thermodynamic state[3].

Mechanistic pathways linking amino acid fluorination to enhanced biological activity.

Quantitative Impact on Biophysical Properties

The theoretical benefits of FAAs translate directly into measurable biophysical enhancements. Whether stabilizing de novo engineered proteins or optimizing viral fusion inhibitors, the quantitative data strongly supports routine screening of FAAs in drug development pipelines.

Table 1: Quantitative Impact of Amino Acid Fluorination

Modification	Target System	Property Evaluated	Canonical (WT) Baseline	Fluorinated Outcome	Source
Hexafluoroleucine (x12)	De novo engineered protein	Thermodynamic Stability ( ΔGfold∘​ )	-18.0 kcal/mol	-27.6 kcal/mol	[3]
3-Fluoro-phenylalanine	PvuII endonuclease	Enzymatic Activity	1.0x (Baseline)	~2.0x Increase	[4]
Fluorinated Isoleucine	HIV-1 C31/T21 Fusion Inhibitor	α -Helical Content	68%	72–73%	[5]
4-Fluoro-L-phenylalanine	General Therapeutic Peptides	Metabolic Half-life	Rapid degradation	Significantly extended	[1]

Data synthesis reveals that fluorination not only rescues peptides from proteolytic degradation but can actively enhance secondary structure propensities (e.g., helical content in HIV-1 inhibitors)[5].

Experimental Methodology: Biosynthetic Incorporation of FAAs

While solid-phase peptide synthesis (SPPS) is suitable for short peptides, the biosynthetic incorporation of FAAs via engineered E. coli is the gold standard for full-length proteins. This approach utilizes the native translation machinery, which often cannot distinguish between a canonical amino acid and its fluorinated analog due to their structural mimicry[6].

Protocol: Residue-Specific Incorporation of 3-Fluoro-L-Tyrosine (3-F-Tyr)

The Causality of the Design: This protocol relies on auxotrophic pressure. We use glyphosate as a competitive inhibitor of EPSP synthase. By adding glyphosate during the exponential growth phase, we abruptly halt the E. coli shikimate pathway, starving the cells of endogenous aromatic amino acids[7]. When we subsequently supplement the media with 3-F-Tyr (alongside natural Phenylalanine and Tryptophan), the translation machinery is forced to charge tyrosyl-tRNA with the fluorinated analog, ensuring high-fidelity incorporation[8].

Step-by-Step Workflow:

• Transformation & Pre-culture: Transform the expression plasmid into E. coli BL21(DE3) competent cells. Grow a 50 mL overnight pre-culture in LB media at 37°C.

• Minimal Media Adaptation: Inoculate 1 L of M9 minimal media (supplemented with appropriate antibiotics) with the pre-culture. Grow at 37°C with shaking (250 rpm) until the OD600​ reaches 0.6.

• Thermal Equilibration: Reduce the incubator temperature to 18°C and allow the culture to shake for 1 hour to slow cellular metabolism and prepare for controlled expression[7].

• Shikimate Pathway Inhibition: Add 1 g/L of glyphosate to the culture. This is the critical step that creates the chemical auxotrophy[7].

• FAA Supplementation: Immediately add 50 mg/L of 3-Fluoro-L-Tyrosine, 50 mg/L of L-Phenylalanine, and 50 mg/L of L-Tryptophan to the media[7].

• Induction: Induce protein expression by adding IPTG to a final concentration of 0.5 mM. Incubate at 18°C for 18–20 hours[7].

• Harvest & Purification: Centrifuge the culture at 4,000 rpm for 20 minutes at 4°C. Purify the fluorinated protein using standard affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

The Self-Validating System (19F NMR): Every robust protocol must validate itself. Following purification, subject the protein to 19F NMR spectroscopy. Because biological systems contain 0% natural background fluorine, any signal observed is strictly derived from the incorporated 3-F-Tyr[9]. A well-dispersed 19F NMR spectrum instantly validates two critical factors: (1) high-efficiency incorporation of the FAA, and (2) the native tertiary folding of the protein, as different residues will experience distinct local magnetic environments[9].

Workflow for residue-specific biosynthetic incorporation of fluorinated amino acids.

Conclusion

The strategic deployment of fluorinated amino acids bridges the gap between synthetic chemistry and biological efficacy. By exploiting the extreme electronegativity, bond strength, and fluorous packing properties of these analogs, application scientists can systematically engineer out the metabolic liabilities of native proteins. As demonstrated by the robust biosynthetic protocols and 19F NMR validation workflows, FAA incorporation is no longer a niche chemical curiosity, but a foundational pillar of modern therapeutic design.

References

• Benchchem - Application Notes and Protocols for Fluorine Labeling of Proteins for NMR Analysis.
• Walsh Medical Media - Fluorinated Aromatic Amino Acids and its Therapeutic Applications.
• PMC (NIH) - Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains.
• UCLA - Fluorine labeling of proteins for NMR studies.
• Springer Nature - Design, Synthesis, and Study of Fluorinated Proteins.
• PMC (NIH) - Systematic Evaluation of Fluorination as Modification for Peptide-Based Fusion Inhibitors against HIV-1 Infection.
• PMC (NIH) - Controlling the incorporation of fluorinated amino acids in human cells and its structural impact.
• Annual Reviews - Metabolism of Fluorine-Containing Drugs.

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• 1. annualreviews.org [annualreviews.org]
• 2. Design, Synthesis, and Study of Fluorinated Proteins | Springer Nature Experiments [experiments.springernature.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. Systematic Evaluation of Fluorination as Modification for Peptide‐Based Fusion Inhibitors against HIV‐1 Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. flore.unifi.it [flore.unifi.it]
• 7. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 8. Controlling the incorporation of fluorinated amino acids in human cells and its structural impact - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to the Solubility of Boc-(R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butyric Acid

This technical guide provides a comprehensive overview of the solubility of Boc-(R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butyric acid, a key intermediate in the synthesis of the dipeptidyl peptidase-4 (DPP-4) inhibitor, sitagliptin.[1] Understanding the solubility of this compound is critical for its efficient handling, reaction optimization, purification, and formulation in pharmaceutical development. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, field-proven methodologies.

Physicochemical Properties of the Solute

A thorough understanding of the physicochemical properties of Boc-(R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butyric acid is fundamental to interpreting its solubility profile.

Property	Value	Source
Molecular Formula	C₁₅H₁₈F₃NO₄	[2]
Molecular Weight	333.3 g/mol	[2]
Appearance	White to off-white solid	[1]
Melting Point	136-138 °C	[1][3]
Predicted pKa	4.30 ± 0.10	[1][3]
Predicted Boiling Point	443.1 ± 45.0 °C at 760 mmHg	[1][3]
Predicted Density	1.292 ± 0.06 g/cm³	[1]
Storage Temperature	2-8 °C	[1][3]

Theoretical Framework for Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are more likely to be soluble in one another.[4][5] The molecular structure of Boc-(R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butyric acid contains several functional groups that dictate its solubility in various solvents.

Caption: Key functional groups and their potential intermolecular interactions.

• Boc (tert-Butyloxycarbonyl) Group: This bulky, nonpolar protecting group increases the lipophilicity of the molecule. This enhances solubility in nonpolar and moderately polar aprotic solvents.

• Carboxylic Acid Group: This polar functional group can act as both a hydrogen bond donor and acceptor, promoting solubility in polar protic solvents like alcohols. Its acidic nature (predicted pKa ≈ 4.30) means its solubility will be pH-dependent in aqueous solutions.[1][3]

• Trifluorophenyl Group: The fluorine atoms on the phenyl ring are highly electronegative, creating a dipole moment and potentially influencing interactions with polar solvents. However, the overall phenyl ring structure is lipophilic, contributing to solubility in less polar environments.

• Amine Group (as a carbamate): The protected amine within the Boc group is less basic than a free amine but still contributes to the overall polarity of the molecule.

Based on this structure, a nuanced solubility profile is expected across different solvent classes.

Solubility Profile

Qualitative Solubility

Several sources describe the qualitative solubility of Boc-(R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butyric acid. This information is valuable for initial solvent screening in a laboratory setting.

Solvent	Polarity	Type	Observed Solubility
Chloroform	Nonpolar	Aprotic	Slightly Soluble[1][3]
Ethyl Acetate	Moderately Polar	Aprotic	Slightly Soluble[1][3]
Methanol	Polar	Protic	Slightly Soluble[1][3]
DMSO	Polar	Aprotic	Slightly Soluble[1][3]

Quantitative Solubility

A key study by Wang et al. (2016) in the Journal of Chemical & Engineering Data provides quantitative solubility data for this compound in several pure organic solvents at various temperatures using the gravimetric method. The study found that the solubility increases with rising temperature in all tested solvents, indicating an endothermic dissolution process.

The following table summarizes the solvents investigated in the aforementioned study. For the precise mole fraction solubility data at temperatures ranging from 280.15 K to 330.15 K, researchers are directed to the original publication.

Solvent	Solvent Class
Methanol	Polar Protic
Ethanol	Polar Protic
Propanol	Polar Protic
n-Butanol	Polar Protic
Ethyl Acetate	Polar Aprotic
Tetrahydrofuran (THF)	Polar Aprotic

Experimental Determination of Solubility: The Shake-Flask Method

The "shake-flask" method is a widely accepted and robust technique for determining the thermodynamic equilibrium solubility of a compound. This protocol provides a self-validating system for obtaining reliable and reproducible data.

Caption: Workflow for the shake-flask solubility determination method.

Materials

• Boc-(R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butyric acid

• Selected solvents (analytical grade)

• Glass vials with screw caps

• Orbital shaker or magnetic stirrer with temperature control

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

Step-by-Step Protocol

• Preparation of Saturated Solution:

  • Add an excess amount of the solid compound to a glass vial. The presence of undissolved solid at the end of the experiment is crucial for ensuring equilibrium has been reached.

  • Add a known volume of the selected solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker or on a magnetic stirrer in a temperature-controlled environment (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to allow for equilibrium to be established. This is typically 24-72 hours. Preliminary studies can determine the optimal equilibration time.

• Phase Separation:

  • Once equilibrium is reached, cease agitation and allow the vials to stand to let the excess solid settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the vials.

  • Carefully withdraw the supernatant using a syringe and filter it through a chemically inert syringe filter (e.g., 0.45 µm PTFE) into a clean vial. This step removes any remaining fine particles.

• Quantification of Solute:

  • Prepare a calibration curve of the compound in the chosen solvent using known concentrations.

  • Dilute the filtered saturated solution with a known volume of the solvent to bring the concentration within the linear range of the calibration curve.

  • Analyze the diluted sample using a validated HPLC method.

  • Determine the concentration of the compound in the diluted sample by comparing its response to the calibration curve.

• Data Reporting:

  • Calculate the concentration of the saturated solution by accounting for the dilution factor.

  • Report the solubility in units of mass per volume (e.g., mg/mL) or molarity (mol/L) at the specified temperature.

Practical Implications for Researchers

The solubility data of Boc-(R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butyric acid has several practical implications:

• Reaction Solvent Selection: The "slightly soluble" nature in common reaction solvents like ethyl acetate and methanol suggests that for homogeneous reactions, elevated temperatures or larger solvent volumes may be necessary. The quantitative data from Wang et al. (2016) is invaluable for optimizing reaction conditions.

• Purification: Understanding the solubility profile is essential for developing effective crystallization procedures. A solvent in which the compound has high solubility at elevated temperatures but low solubility at room temperature would be an ideal candidate for recrystallization.

• Formulation Development: For its use in subsequent synthetic steps, particularly in large-scale production, knowing the solubility limits is crucial for preparing stock solutions and for controlling the crystallization of the final product, sitagliptin.

• Analytical Method Development: The solubility data informs the choice of diluents for preparing samples for analysis by techniques such as HPLC.

References

• LookChem. (n.d.). Cas 486460-00-8,BOC-(R)-3-AMINO-4-(2,4,5-TRIFLUORO-PHENYL)-BUTYRIC ACID. Retrieved from [Link]

• Wang, X., Wu, G., & Liu, J. (2016). Thermodynamic Models for Determination of the Solubility of Boc-(R)-3-Amino-4-(2, 4, 5-trifluorophenyl)butanoic acid in Different Pure Solvents and (Tetrahydrofuran + n-Butanol) Binary Mixtures with Temperatures from 280.15 to 330.15 K. Journal of Chemical & Engineering Data, 61(4), 1633–1640. [Link]

• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• Labclinics. (2020, November 16). Solubility factors when choosing a solvent. Retrieved from [Link]

• Chemistry Steps. (2021, October 8). Solubility of Organic Compounds. Retrieved from [Link]

Sources

• 1. Boc-(R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butyric acid: properties, synthesis and applications_Chemicalbook [chemicalbook.com]
• 2. Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid [cymitquimica.com]
• 3. lookchem.com [lookchem.com]
• 4. rjptonline.org [rjptonline.org]
• 5. pubs.acs.org [pubs.acs.org]

The Electrophysiological and Molecular Mechanisms of 3-Amino-4-Phenylbutyric Acid Hydrochloride on Spinal Motoneurons

Executive Summary

3-amino-4-phenylbutyric acid hydrochloride (commonly known as Phenibut) is a synthetic, lipophilic derivative of the inhibitory neurotransmitter γ-aminobutyric acid (GABA). While widely recognized in neuropharmacology for its anxiolytic and nootropic properties, its specific effects on spinal motoneurons reveal a complex, dual-mechanism pharmacological profile. This whitepaper dissects the paradoxical electrophysiological impact of Phenibut on motoneurons—specifically its ability to induce direct membrane depolarization—by mapping the causality between its receptor binding affinities, intracellular second messenger modulation, and subsequent ion channel dynamics.

Molecular Pharmacology: A Dual-Mechanism Profile

Historically classified merely as a GABA-B receptor agonist, advanced pharmacological profiling has demonstrated that the R-enantiomer of 3-amino-4-phenylbutyric acid operates via a dual mechanism.

• GABA-B Receptor Agonism : R-Phenibut acts as an agonist at metabotropic GABA-B receptors, though with a lower affinity (K_i ≈ 92 µM) compared to its chlorinated analog, baclofen (K_i ≈ 6 µM) [1].

• α2-δ Subunit Blockade : Similar to gabapentinoids, R-Phenibut binds with significant affinity (K_i ≈ 21 µM) to the α2-δ subunit of voltage-dependent calcium channels (VDCCs) [2].

The stereoselectivity is critical: the S-enantiomer is largely inactive at the GABA-B receptor but retains weak affinity for the α2-δ subunit [3]. In spinal motoneurons, the synergistic action of GABA-B agonism and VDCC blockade dictates the downstream electrophysiological response.

Electrophysiological Impact on Spinal Motoneurons: The Depolarization Paradox

In isolated spinal cord preparations, administration of 3-amino-4-phenylbutyric acid hydrochloride elicits a direct, slow-developing depolarization of motoneurons, accompanied by the suppression of spontaneous activity and polysynaptic reflex discharges [4].

The Causality of Depolarization: Classical GABAergic transmission (via GABA-A) induces hyperpolarization through chloride (Cl⁻) influx. However, the depolarizing effect of Phenibut is completely insensitive to the GABA-A antagonist picrotoxin and persists in chloride-deficient media [5]. The causality of this depolarization is driven by a secondary intracellular cascade rather than direct ionotropic flux:

• Receptor Activation : Phenibut activates postsynaptic GABA-B receptors on the motoneuron membrane.

• Second Messenger Modulation : This G-protein coupled activation (G_i/o) inhibits adenylyl cyclase, diminishing intracellular cyclic AMP (cAMP) concentrations [5].

• Ion Channel Suppression : The drop in cAMP, combined with the direct blockade of the α2-δ subunit, suppresses the functional activity of voltage-dependent Ca²⁺ channels.

• Loss of Hyperpolarizing Current : The reduction in intracellular Ca²⁺ influx subsequently decreases the activation of Ca²⁺-activated outward K⁺ currents. The attenuation of this repolarizing/hyperpolarizing potassium efflux results in a net depolarization of the motoneuron membrane [5].

Mechanistic pathway of Phenibut-induced motoneuron depolarization via GABA-B and VDCC modulation.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems to isolate the specific mechanisms of 3-amino-4-phenylbutyric acid.

Protocol 1: Ex Vivo Spinal Cord Electrophysiology

Objective: To measure membrane potential shifts in spinal motoneurons and mechanically isolate the GABA-B mediated pathway.

• Tissue Preparation : Rapidly dissect the spinal cord from neonatal rats (7–14 days old) under cold, oxygenated artificial cerebrospinal fluid (aCSF).

• Perfusion Setup : Mount the isolated spinal cord in a recording chamber. Superfuse continuously with oxygenated aCSF (95% O₂, 5% CO₂) at room temperature.

• Baseline Recording : Utilize a sugar-gap (sucrose-gap) technique or whole-cell patch-clamp on the ventral roots to establish a stable baseline resting membrane potential.

• Pharmacological Isolation (Self-Validation) : To ensure the observed effects are not mediated by GABA-A receptors, introduce 10⁻⁵ M picrotoxin into the aCSF. Causality Note: If the subsequent depolarization persists, GABA-A and Cl⁻ channel coupling are definitively ruled out.

• Drug Administration : Apply 3-amino-4-phenylbutyric acid hydrochloride at concentrations ranging from 10⁻⁵ to 10⁻⁴ M via the perfusate [4].

• Ion Substitution Controls : Replace standard aCSF with a Ca²⁺-deficient medium containing 2 mM Mn²⁺, or introduce 10⁻⁴ M theophylline. Causality Note: Depolarization will be abolished in Ca²⁺-deficient media, proving the dependence on intracellular calcium modulation and cAMP pathways rather than direct Na⁺ influx [5].

Electrophysiological workflow for isolating and recording spinal motoneuron responses to Phenibut.

Protocol 2: Radioligand Binding Assay for α2-δ and GABA-B

Objective: To quantify the binding affinity (K_i) of the R- and S-enantiomers.

• Membrane Preparation : Homogenize rat whole-brain tissue in HEPES buffer. Centrifuge and wash to isolate the membrane fraction.

• Radioligand Incubation :

  • For GABA-B: Incubate membranes with[³H]-CGP54626 and varying concentrations of the test compound.

  • For α2-δ: Incubate with [³H]-gabapentin.

• Filtration and Washing : Terminate the reaction by rapid vacuum filtration over glass fiber filters. Wash extensively to remove unbound radioligand.

• Data Analysis : Calculate IC₅₀ values using non-linear regression and convert to K_i using the Cheng-Prusoff equation. Causality Note: Differential displacement by the R- vs. S-enantiomer confirms the stereoselective nature of the target receptor binding pockets.

Quantitative Data Summaries

The following table synthesizes the binding affinities and resulting electrophysiological effects on motoneurons for Phenibut and its structural analogs, highlighting the unique profile of the R-enantiomer [2] [1].

Compound	GABA-B Affinity (K_i, µM)	α2-δ Affinity (K_i, µM)	Motoneuron Membrane Effect	Picrotoxin Sensitivity
R-Phenibut	92 ± 3	21 ± 7	Direct Depolarization	Insensitive
S-Phenibut	> 1000	Weak	No direct depolarization	N/A
Baclofen	6 ± 1	No binding	Direct Depolarization	Insensitive
Gabapentin	No binding	0.05 ± 0.01	Variable / Modulatory	N/A
GABA	Endogenous agonist	No binding	Depolarization & Hyperpolarization	Sensitive (Hyperpolarization only)

References

• Zvejniece, L., Vavers, E., Svalbe, B., Veinberg, G., Rizhanova, K., Liepins, V., Kalvinsh, I., & Dambrova, M. (2015). "R-phenibut binds to the α2-δ subunit of voltage-dependent calcium channels and exerts gabapentin-like anti-nociceptive effects." Pharmacology Biochemistry and Behavior, 137, 23-29. URL:[Link]

• Abramets, I.I., & Komissarov, I.V. (1985). "[Effect of fenibut on the GABA B receptors of the spinal motor neurons]." Biulleten' Eksperimental'noi Biologii i Meditsiny, 99(6), 698-700. URL: [Link]

• Komissarov, I.V., & Abramets, I.I. (1985). "[Ionic mechanisms of the effects of phenibut and GABA unrelated to changes in the function of chloride channels]." Neirofiziologiia, 17(4), 481-489. URL:[Link]

• Dambrova, M., Zvejniece, L., Liepinsh, E., Cirule, H., Zharkova, O., Veinberg, G., & Kalvinsh, I. (2008). "Comparative pharmacological activity of optical isomers of phenibut." European Journal of Pharmacology, 583(1), 128-134. URL:[Link]

• Bonnet, U., Scherbaum, N., Schaper, A., & Soyka, M. (2024). "Phenibut—an Illegal Food Supplement With Psychotropic Effects and Health Risks." Deutsches Ärzteblatt International, 121(7), 220-221. URL:[Link]

Sources

• 1. Phenibutan—an Illegal Food Supplement With Psychotropic Effects and Health Risks (05.04.2024) [di.aerzteblatt.de]
• 2. R-phenibut binds to the α2-δ subunit of voltage-dependent calcium channels and exerts gabapentin-like anti-nociceptive effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mitochondrial-Protective Effects of R-Phenibut after Experimental Traumatic Brain Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [Effect of fenibut on the GABA B receptors of the spinal motor neurons] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Ionic mechanisms of the effects of phenibut and GABA unrelated to changes in the function of chloride channels] - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Structural Elucidation of 3-Amino-4-(2-fluorophenyl)butyric Acid using NMR and Mass Spectrometry

Introduction

Predicted Spectroscopic Data

The following sections detail the predicted ¹H NMR, ¹³C NMR, and mass spectrometry data for 3-Amino-4-(2-fluorophenyl)butyric acid. These predictions are based on the known spectral data of the closely related compound, (R)-3-Amino-4-(2,4,5-trifluorophenyl)butyric acid[1], and established principles of NMR and mass spectrometry.

Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Causality of Chemical Shift and Multiplicity
~7.10-7.35	m	4H	Ar-H	The aromatic protons of the 2-fluorophenyl group are expected to resonate in this region. The electron-withdrawing effect of the fluorine atom and the substitution pattern will lead to complex splitting (multiplet).
~3.80	m	1H	H-3	This proton is attached to the chiral carbon bearing the amino group. It will be split by the adjacent methylene protons at C-2 and C-4, resulting in a multiplet.
~2.80-3.00	m	2H	H-4	These diastereotopic protons are adjacent to the aromatic ring and the chiral center at C-3, leading to a complex multiplet.
~2.40-2.60	m	2H	H-2	These protons are adjacent to the chiral center at C-3 and the carbonyl group, resulting in a multiplet.
~8.0-9.0 (broad)	br s	2H	-NH₂	The protons of the amino group are typically broad due to quadrupole broadening and exchange with the solvent.
~12.0 (broad)	br s	1H	-COOH	The carboxylic acid proton is highly deshielded and often appears as a broad singlet.

Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Chemical Shift (δ) ppm	Assignment	Causality of Chemical Shift
~173.0	C-1 (C=O)	The carbonyl carbon of the carboxylic acid is highly deshielded.
~160.0 (d, ¹JCF ≈ 245 Hz)	C-2' (C-F)	The carbon directly attached to the fluorine atom will show a large one-bond coupling constant and will be significantly downfield.
~131.0 (d, ³JCF ≈ 8 Hz)	C-4'	Aromatic carbon with a smaller coupling to fluorine.
~129.0 (d, ⁴JCF ≈ 3 Hz)	C-6'	Aromatic carbon with a smaller coupling to fluorine.
~124.5 (d, ³JCF ≈ 4 Hz)	C-5'	Aromatic carbon with a smaller coupling to fluorine.
~115.5 (d, ²JCF ≈ 22 Hz)	C-3'	Aromatic carbon with a larger two-bond coupling to fluorine.
~125.0 (d, ²JCF ≈ 14 Hz)	C-1'	The ipso-carbon attached to the butyric acid chain will be coupled to the fluorine atom.
~48.0	C-3	The carbon bearing the amino group.
~38.0	C-2	The methylene carbon adjacent to the carbonyl group.
~35.0	C-4	The methylene carbon adjacent to the aromatic ring.

Predicted Mass Spectrometry Data (ESI+)

m/z	Ion	Fragmentation Pathway
198.0925	[M+H]⁺	Protonated molecular ion. The calculated exact mass for C₁₀H₁₂FNO₂ is 197.0852, so the protonated molecule [C₁₀H₁₃FNO₂]⁺ would be 198.0925.
181.0660	[M+H-NH₃]⁺	Loss of ammonia from the protonated molecular ion.
152.0711	[M+H-HCOOH]⁺	Loss of formic acid from the protonated molecular ion.
109.0448	[C₇H₆F]⁺	Benzylic cation resulting from cleavage of the C3-C4 bond. This is a characteristic fragment for compounds with a fluorophenylmethyl moiety.

Experimental Protocols

The following are generalized protocols for the acquisition of NMR and mass spectrometry data for 3-Amino-4-(2-fluorophenyl)butyric acid. Instrument-specific parameters may require optimization.

NMR Spectroscopy Protocol

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, MeOD, or D₂O with pH adjustment).

• Filter the solution into a clean 5 mm NMR tube.

2. ¹H NMR Acquisition:

• Pulse Program: A standard 30-degree pulse (zg30) is typically sufficient.

• Number of Scans: 8-16 scans for a reasonably concentrated sample.

• Spectral Width: 0-16 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

3. ¹³C NMR Acquisition:

• Pulse Program: A standard proton-decoupled pulse program (e.g., zgpg30).

• Number of Scans: 1024 or more, depending on the sample concentration.

• Spectral Width: 0-220 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2 seconds.

Diagram: NMR Experimental Workflow

Caption: A generalized workflow for the structural elucidation of a small molecule using NMR spectroscopy.

Mass Spectrometry Protocol (LC-MS with ESI)

1. Sample Preparation:

• Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase.

• Filter the final solution through a 0.22 µm syringe filter before injection.

2. LC-MS Parameters:

• Liquid Chromatography:

  • Column: A C18 reversed-phase column is a good starting point.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.2-0.5 mL/min.

  • Injection Volume: 1-5 µL.

• Mass Spectrometry (Positive ESI mode):

  • Ion Source: Electrospray Ionization (ESI).

  • Capillary Voltage: 3-4 kV.

  • Cone Voltage: 20-40 V.

  • Source Temperature: 120-150 °C.

  • Desolvation Temperature: 350-500 °C.

  • Mass Range: m/z 50-500.

  • Collision Energy (for MS/MS): A ramp of 10-40 eV can be used to induce fragmentation.

Diagram: Mass Spectrometry Experimental Workflow

Caption: A standard workflow for the analysis of a small molecule using Liquid Chromatography-Mass Spectrometry (LC-MS).

Conclusion

The structural characterization of 3-Amino-4-(2-fluorophenyl)butyric acid can be confidently achieved through a combined application of NMR spectroscopy and mass spectrometry. While experimental data is not widely published, the predicted spectra and fragmentation patterns provided in this application note offer a robust framework for researchers to confirm the identity and purity of their synthesized material. The detailed protocols serve as a starting point for method development, ensuring reliable and reproducible analytical results.

References

• PubChem. (n.d.). (3S)-3-amino-4-(2-fluorophenyl)butanoic acid. Retrieved from [Link]

Sources

• 1. (R)-3-Amino-4-(2,4,5-trifluorophenyl)butyric acid synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: 3-Amino-4-(2-fluorophenyl)butyric Acid in Drug Design

Introduction: The Rationale for Fluorinated GABA Analogues in CNS Drug Discovery

Gamma-aminobutyric acid (GABA) is the principal inhibitory neurotransmitter in the mammalian central nervous system (CNS), playing a crucial role in maintaining the balance between neuronal excitation and inhibition.[1] Dysregulation of GABAergic signaling is implicated in a multitude of neurological and psychiatric disorders, including anxiety, epilepsy, spasticity, and pain.[1][2][3] However, the therapeutic utility of GABA itself is severely limited by its inability to efficiently cross the blood-brain barrier (BBB).[2][3] This has spurred the development of GABA analogues, structurally similar molecules designed to overcome this pharmacokinetic hurdle and modulate GABAergic systems.[4][5]

3-Amino-4-(2-fluorophenyl)butyric acid is a structural analogue of GABA and a close relative of phenibut (β-phenyl-GABA), a compound with known anxiolytic and nootropic properties that acts primarily as a GABA_B receptor agonist.[6][7][8][9][10][11][12] The introduction of a phenyl ring at the β-position, as seen in phenibut, significantly enhances BBB penetration.[9] The further incorporation of a fluorine atom onto this phenyl ring, as in 3-Amino-4-(2-fluorophenyl)butyric acid, represents a strategic medicinal chemistry approach. Fluorine substitution is a widely used strategy in drug design to modulate various physicochemical and pharmacological properties, such as metabolic stability, binding affinity, and lipophilicity.[13] For instance, the related compound 4-fluorophenibut is a more potent GABA_B receptor agonist than phenibut itself.[14]

This document provides a comprehensive guide for researchers and drug development professionals on the potential applications of 3-Amino-4-(2-fluorophenyl)butyric acid in drug design. It outlines detailed protocols for its synthesis, characterization, and pharmacological evaluation as a potential modulator of GABAergic neurotransmission. While this specific monofluorinated compound is not as extensively studied as its trifluorinated counterpart used in the synthesis of the DPP-4 inhibitor Sitagliptin[15][16][17], its structural features warrant investigation as a novel CNS-active agent.

Part 1: Synthesis and Analytical Characterization

A robust and reproducible synthesis is the foundational step for any drug discovery program. The following section provides a conceptual synthetic pathway and standard analytical protocols for 3-Amino-4-(2-fluorophenyl)butyric acid.

Conceptual Synthetic Protocol

The synthesis of β-aryl-γ-amino acids can be achieved through various established organic chemistry methodologies. A common approach involves a variation of the Friedel-Crafts reaction or asymmetric synthesis starting from chiral precursors like L-aspartic acid.[18] Below is a generalized, multi-step synthetic scheme.

Protocol 1: Synthesis of 3-Amino-4-(2-fluorophenyl)butyric acid

Objective: To synthesize 3-Amino-4-(2-fluorophenyl)butyric acid with high purity.

Materials:

• 2-Fluorobenzaldehyde

• Malonic acid

• Ammonium acetate

• Appropriate solvents (e.g., ethanol, toluene, water)

• Catalysts (e.g., piperidine for Knoevenagel condensation)

• Reducing agents (e.g., H₂, Pd/C for reduction)

• Protecting group reagents (e.g., Boc-anhydride)[19]

• Deprotecting reagents (e.g., HCl)[17]

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Methodology:

• Step 1: Knoevenagel Condensation: React 2-fluorobenzaldehyde with malonic acid in the presence of a base like piperidine or ammonium acetate to form 2-fluorocinnamic acid.

• Step 2: Michael Addition: Perform a Michael addition of a nitrogen-containing nucleophile (e.g., a protected amine) to the α,β-unsaturated carbonyl system.

• Step 3: Reduction: Reduce the double bond and the carboxylic acid group selectively. For instance, catalytic hydrogenation (H₂ over Pd/C) can be employed.

• Step 4 (if necessary): Chiral Resolution: If a racemic mixture is obtained, perform chiral resolution using a chiral resolving agent to isolate the desired enantiomer. The (R)-enantiomer of related compounds often shows higher activity at GABA_B receptors.[9]

• Step 5: Deprotection: Remove any protecting groups from the amine and carboxylic acid moieties. For example, a Boc group can be removed under acidic conditions (e.g., using HCl in an appropriate solvent).[17]

• Step 6: Purification: Purify the final product using techniques such as recrystallization or column chromatography to achieve high purity.

Analytical Characterization

Protocol 2: Structural and Purity Analysis

Objective: To confirm the chemical identity, structure, and purity of the synthesized 3-Amino-4-(2-fluorophenyl)butyric acid.

Methodology:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To determine the proton environment of the molecule. Expect characteristic peaks for the aromatic protons (split by fluorine), the methine proton at the β-position, and the methylene protons of the butyric acid backbone.

  • ¹³C NMR: To identify all unique carbon atoms in the structure.

  • ¹⁹F NMR: To confirm the presence and chemical environment of the fluorine atom.

• Mass Spectrometry (MS):

  • Use Electrospray Ionization (ESI) or a similar soft ionization technique to determine the molecular weight of the compound and confirm its elemental composition via high-resolution mass spectrometry (HRMS).

• High-Performance Liquid Chromatography (HPLC):

  • Employ a suitable reversed-phase column (e.g., C18) with a mobile phase gradient (e.g., water/acetonitrile with 0.1% formic acid) to assess the purity of the compound. Purity should ideally be ≥98% for pharmacological testing.[20]

Part 2: In Vitro Pharmacological Evaluation

The primary hypothesis is that 3-Amino-4-(2-fluorophenyl)butyric acid acts as a modulator of GABA receptors. The following in vitro protocols are designed to test this hypothesis by determining the compound's binding affinity and functional activity at GABA_A and GABA_B receptors.

Workflow for In Vitro Characterization

Caption: Workflow for in vitro pharmacological characterization.

Protocol 3: GABA Receptor Radioligand Binding Assays

Objective: To determine the binding affinity (Kᵢ) of 3-Amino-4-(2-fluorophenyl)butyric acid for GABA_A and GABA_B receptors.

Materials:

• Rat or mouse whole brain tissue (or specific regions like cortex and cerebellum)

• Radioligands: [³H]Muscimol (for GABA_A) or [³H]Baclofen (for GABA_B)

• Non-specific binding controls: Unlabeled GABA (for GABA_A) or baclofen (for GABA_B)

• Test compound: 3-Amino-4-(2-fluorophenyl)butyric acid at various concentrations

• Incubation buffer (e.g., Tris-HCl)

• Scintillation vials and cocktail

• Liquid scintillation counter

• Glass fiber filters and cell harvester

Methodology:

• Membrane Preparation: Homogenize brain tissue in ice-cold buffer. Centrifuge the homogenate at low speed to remove nuclei and debris. Centrifuge the resulting supernatant at high speed to pellet the membranes. Wash the membrane pellet multiple times by resuspension and centrifugation.

• Binding Reaction: In test tubes, combine the prepared brain membranes, the radioligand at a concentration near its Kₔ, and either buffer (for total binding), excess unlabeled ligand (for non-specific binding), or the test compound at varying concentrations.

• Incubation: Incubate the mixture at a controlled temperature (e.g., 4°C) for a defined period to reach equilibrium.

• Termination and Filtration: Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters. Wash the filters quickly with ice-cold buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Use non-linear regression analysis (e.g., Cheng-Prusoff equation) to determine the IC₅₀ and subsequently calculate the Kᵢ value.

Protocol 4: Electrophysiological Assays on Recombinant Receptors

Objective: To characterize the functional activity of the compound (agonist, antagonist, or allosteric modulator) at specific GABA receptor subtypes.

Materials:

• Xenopus laevis oocytes or a mammalian cell line (e.g., HEK293)

• Expression vectors containing cDNAs for GABA_A (e.g., α1β2γ2) or GABA_B (GABA_B1 and GABA_B2 subunits) receptors

• Two-electrode voltage clamp setup (for oocytes) or patch-clamp setup (for cells)

• Perfusion system

• GABA and other standard ligands (e.g., baclofen, bicuculline)

• Test compound solutions

Methodology:

• Receptor Expression: Inject cRNA encoding the desired GABA receptor subunits into Xenopus oocytes or transfect mammalian cells with the corresponding expression plasmids. Allow 2-4 days for receptor expression.

• Electrophysiological Recording:

  • Place an oocyte or a cultured cell in the recording chamber and perfuse with recording solution.

  • Clamp the membrane potential at a holding potential (e.g., -60 mV).

• Agonist Testing: Apply increasing concentrations of the test compound to the cell and measure any induced current. A direct activation indicates agonist activity.

• Modulator Testing (for GABA_A): Apply a sub-maximal concentration of GABA (e.g., EC₂₀) to elicit a baseline current. Co-apply the test compound with GABA to see if it potentiates or inhibits the GABA-induced current, indicating positive or negative allosteric modulation, respectively.[21][22][23]

• Antagonist Testing: Apply the test compound prior to and during the application of a known agonist (GABA for GABA_A, baclofen for GABA_B). A reduction in the agonist-induced current indicates antagonist activity.

• Data Analysis: Generate concentration-response curves to determine key pharmacological parameters.

Parameter	Description	Typical Value for Active GABA Ligand
Kᵢ (nM)	Inhibitory constant; measure of binding affinity.	10 - 10,000
EC₅₀ (µM)	Half-maximal effective concentration for an agonist.	0.1 - 100
IC₅₀ (µM)	Half-maximal inhibitory concentration for an antagonist.	0.1 - 100
Eₘₐₓ (%)	Maximum effect of a compound relative to the endogenous ligand.	Agonist: >80%, Partial Agonist: 20-80%

Table 1: Key quantitative parameters from in vitro pharmacological assays.

Part 3: In Vivo Behavioral Pharmacology

Should in vitro results indicate significant activity, the next logical step is to evaluate the compound's effects in whole-animal models to assess its potential therapeutic utility.

Protocol 5: Assessment of Anxiolytic Activity (Elevated Plus Maze)

Objective: To evaluate the potential anxiolytic effects of 3-Amino-4-(2-fluorophenyl)butyric acid in rodents.

Methodology:

• Apparatus: An elevated, plus-shaped maze with two open arms and two enclosed arms.

• Procedure: Administer the test compound or vehicle to mice or rats via an appropriate route (e.g., intraperitoneal injection). After a set pre-treatment time, place the animal at the center of the maze, facing an open arm.

• Data Collection: Over a 5-minute session, record the number of entries into and the time spent in the open and closed arms.

• Interpretation: Anxiolytic compounds typically increase the time spent in and the number of entries into the open arms, as the innate aversion of rodents to open, elevated spaces is reduced.

Protocol 6: Assessment of Anticonvulsant Activity

Objective: To determine if the compound can protect against chemically-induced seizures.

Methodology:

• Model: Pentylenetetrazole (PTZ)-induced seizure model.

• Procedure: Pre-treat animals with the test compound or vehicle. After the appropriate absorption time, administer a convulsive dose of PTZ.

• Data Collection: Observe the animals for the onset and severity of seizures (e.g., using the Racine scale). Record the latency to the first myoclonic jerk and the incidence of generalized tonic-clonic seizures.

• Interpretation: An increase in seizure latency or a reduction in seizure severity or incidence indicates potential anticonvulsant activity.

Part 4: Structure-Activity Relationship (SAR) and Lead Optimization

The data gathered for 3-Amino-4-(2-fluorophenyl)butyric acid should be contextualized by comparing it with structurally related compounds. This forms the basis of a structure-activity relationship (SAR) study.

The Impact of Fluorine Substitution

The position and number of fluorine substituents on the phenyl ring can dramatically alter pharmacological activity. The 2-fluoro position in the title compound may influence:

• Conformation: The fluorine atom can alter the preferred dihedral angle between the phenyl ring and the butyric acid side chain, potentially optimizing the fit into the receptor binding pocket.

• Electronic Properties: Fluorine is highly electronegative, which can alter the pKa of the amino group and the electronic distribution of the phenyl ring, affecting binding interactions (e.g., cation-π or dipole interactions).

• Metabolic Stability: C-F bonds are very strong, and fluorination can block sites of oxidative metabolism, potentially increasing the compound's half-life.

Lead Optimization Workflow

Caption: Iterative cycle of lead optimization in drug design.

By systematically synthesizing and testing analogues (e.g., moving the fluorine to the 3- or 4-position, or introducing additional substitutions), a detailed SAR can be constructed. This iterative process, combining chemical synthesis with pharmacological testing, is central to refining a "hit" compound into a viable "lead" candidate for further preclinical development.

References

• Anonymous. (2006, January 15). An update on GABA analogs for CNS drug discovery. PubMed.
• Johnston, G. A. R., et al. (1986). Comparative stereostructure-activity studies on GABAA and GABAB receptor sites and GABA uptake using rat brain membrane preparations. Journal of Neurochemistry, 47(3), 898–903.
• Krogsgaard-Larsen, P., et al. (1975). Structure and biological activity of a series of conformationally restricted analogues of GABA. Journal of Neurochemistry, 25(6), 803–809.
• Anonymous. (2023, April 14). Gamma-aminobutyric acid analogs. Drugs.com.
• Zaugg, J., et al. (2011). Insights into structure–activity relationship of GABAA receptor modulating coumarins and furanocoumarins. Fitoterapia, 82(5), 799-806.
• Asproni, B., et al. (2009). Synthesis, structure-activity relationships at the GABA(A) receptor in rat brain, and differential electrophysiological profile at the recombinant human GABA(A) receptor of a series of substituted 1,2-diphenylimidazoles. Journal of Medicinal Chemistry, 52(17), 5434-5448.
• Wikipedia contributors. (n.d.). GABA analogue. Wikipedia.
• Gajcy, K., Lochyński, S., & Librowski, T. (2010). A role of GABA analogues in the treatment of neurological diseases. Current Medicinal Chemistry, 17(22), 2338–2347.
• Yogeeswari, P., Ragavendran, J. V., & Sriram, D. (2006). An update on GABA analogs for CNS drug discovery. Recent Patents on CNS Drug Discovery, 1(1), 113-118.
• Chem-Impex. (n.d.). (S)-3-Amino-4-(2,4,5-trifluorophenyl)butyric acid·HCl.
• Atanasov, A. G., et al. (2018). Structure-Dependent Activity of Natural GABA(A) Receptor Modulators. Molecules, 23(7), 1553.
• Wei, Q., et al. (2022). Preparation of Menthyl 3-amino-4-(2,4,5-trifluorophenyl) Butyrate and Investigation of its Hypoglycemic Activity. Current Pharmaceutical Analysis, 18(8), 713-722.
• ChemicalBook. (2023, October 13). Boc-(R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butyric acid: properties, synthesis and applications.
• ChemicalBook. (n.d.). (R)-3-Amino-4-(2,4,5-trifluorophenyl)butyric acid synthesis.
• Lapin, I. (2001). Phenibut (beta-phenyl-GABA): a tranquilizer and nootropic drug. CNS Drug Reviews, 7(4), 471–481.
• Lapin, I. (2001). Phenibut (β-Phenyl-GABA): A Tranquilizer and Nootropic Drug. CNS Drug Reviews, 7(4), 471-481.
• ResearchGate. (n.d.). Phenibut (β-Phenyl-GABA): A Tranquilizer and Nootropic Drug.
• Wikipedia contributors. (n.d.). Phenibut. Wikipedia.
• Shanks, K. G. (2023, September 18). A Closer Look at the Novel Emerging Compounds Panel: Phenibut and Tianeptine. Axis Forensic Toxicology.
• Google Patents. (n.d.). CN112500316A - Method for preparing BOC- (R) -3-amino-4- (2,4, 5-trifluorophenyl) butyric acid.
• Chem-Impex. (n.d.). 3-Amino-4-(2,4,5-trifluorophenyl)butyric acid hydrochloride.
• CymitQuimica. (n.d.). CAS 3060-41-1: 3-Amino-4-phenylbutyric acid hydrochloride.

• Wikipedia contributors. (n.d.). 4-Fluorophenibut. Wikipedia. Retrieved from [Link]

• Ni, H., et al. (2020). Applications of fluorine-containing amino acids for drug design. European Journal of Medicinal Chemistry, 186, 111826.
• Ooi, H., et al. (1996). A Facile Synthesis of (R)-3-Amino-4-phenylbutyric Acid from L-Aspartic Acid. Bioscience, Biotechnology, and Biochemistry, 60(5), 916-917.
• Chemsrc. (2025, August 26). CAS#:3060-41-1 | 3-Amino-4-phenylbutyric acid hydrochloride.
• Wang, S., et al. (2021). Remarkable, Unexpected Mechanism for (S)-3-Amino-4-(Difluoromethylenyl)cyclohex-1-Ene-1-Carboxylic Acid as a Selective Inactivator of Human Ornithine Aminotransferase. Journal of the American Chemical Society, 143(30), 11676–11686.

Sources

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• 3. researchgate.net [researchgate.net]
• 4. List of GABA Analogs + Uses, Types & Side Effects - Drugs.com [drugs.com]
• 5. GABA analogue - Wikipedia [en.wikipedia.org]
• 6. Phenibut (beta-phenyl-GABA): a tranquilizer and nootropic drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phenibut (β‐Phenyl‐GABA): A Tranquilizer and Nootropic Drug - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Advanced Process Chemistry Support Center: Synthesis of 3-Amino-4-(2-fluorophenyl)butyric Acid

Welcome to the Advanced Process Chemistry Support Center. 3-Amino-4-(2-fluorophenyl)butyric acid is a highly valuable chiral β -amino acid. Structurally, it is a mono-fluorinated analogue of the intermediate used in the synthesis of the blockbuster DPP-4 inhibitor sitagliptin . Synthesizing this molecule presents significant stereochemical, thermodynamic, and scalability challenges.

As a Senior Application Scientist, I have designed this portal to provide troubleshooting guides, mechanistic causality, and validated protocols for the three primary synthetic strategies used in modern drug development.

Module 1: Biocatalytic Transamination (The Industry Standard)

FAQ: Why is my transaminase reaction stalling at 50% conversion despite using an excess of the amine donor?

Causality & Mechanism: The conversion of the pro-chiral ketone (4-(2-fluorophenyl)-3-oxobutanoic acid) to the β -amino acid via an ω -transaminase is strictly equilibrium-limited. The reaction utilizes isopropylamine (IPA) as the amine donor, generating acetone as a byproduct. As acetone accumulates in the reactor, the reverse reaction accelerates, thermodynamically stalling conversion. Furthermore, wild-type transaminases are inhibited by high concentrations of IPA and are often unstable at the elevated temperatures required to dissolve the ketone substrate .

Troubleshooting Protocol: The "Shifted Equilibrium" Method To achieve >99% conversion, you must employ a self-validating thermodynamic shift:

• Enzyme Selection: Utilize an engineered transaminase (e.g., ATA-117 variants) specifically evolved via directed evolution to tolerate up to 50% v/v isopropylamine and operating temperatures of 45°C.

• Substrate Preparation: Dissolve 50 g/L of the pro-chiral ketone in a 50% aqueous isopropylamine solution.

• Cofactor Addition: Add 1 g/L of Pyridoxal-5'-phosphate (PLP) to maintain the catalytic cycle.

• pH Control (Critical): Adjust and maintain the pH strictly at 8.5 using HCl. At pH 8.5, IPA ( pKa​≈10.6 ) is partially unprotonated (active for the enzyme), while the ketone substrate remains soluble.

• Acetone Removal: Implement a continuous nitrogen sweep or apply a mild vacuum (200 mbar) to selectively strip acetone from the reaction matrix, driving the equilibrium forward via Le Chatelier's principle.

Figure 1: Biocatalytic transamination cycle demonstrating the PLP/PMP cofactor interchange.

Module 2: Asymmetric Hydrogenation of Enamine Intermediates

FAQ: My Rh-Josiphos catalyzed hydrogenation is yielding low enantiomeric excess (ee) and requires >200 psi H₂. What is poisoning the catalyst?

Causality & Mechanism: Transition-metal asymmetric hydrogenation of the unprotected enamine ((Z)-3-amino-4-(2-fluorophenyl)but-2-enoic acid) is highly sensitive to substrate purity. Chloride ions (often carried over from upstream Vilsmeier-Haack or chlorination steps) strongly coordinate to the Rh(I) metal center, displacing the chiral Josiphos ligand or blocking the coordination of H₂ . This forces the use of extreme pressures to outcompete the poison. Furthermore, if the substrate contains E/Z geometric isomers, the (E)-isomer hydrogenates with opposite enantioselectivity, directly degrading the final ee.

Troubleshooting Protocol: Substrate Purification & Hydrogenation

• Substrate Pre-treatment: Recrystallize the enamine intermediate from methanol/water to ensure <10 ppm Cl⁻ and strictly >99% (Z)-isomer geometry.

• Catalyst Preparation: In a nitrogen-filled glovebox, dissolve 0.15 mol % of[Rh(cod)Cl]₂ and (t-Bu)-Josiphos in degassed methanol. Stir for 30 minutes to form the active pre-catalyst.

• Reaction Execution: Transfer the enamine and catalyst to a high-pressure autoclave. Pressurize with H₂ to 90 psi (do not exceed 100 psi if purified properly) and heat to 50°C for 12 hours.

• Validation: Analyze via chiral HPLC. A successful run should yield >95% ee.

Data Presentation: Catalyst Screening for Enamine Hydrogenation

Catalyst System	H₂ Pressure (psi)	Temp (°C)	Additive	Conversion (%)	Enantiomeric Excess (ee %)
Rh(I) / (t-Bu)-Josiphos	90	50	None	>99	96.5
Rh(I) / BINAP	250	50	None	45	62.0
Ru(II) / (t-Bu)-Josiphos	90	50	NH₄Cl	12	15.0 (Poisoned)
Rh(I) / (t-Bu)-Josiphos	250	50	50 ppm Cl⁻	85	88.0 (Poisoned)

Table 1: Optimization of asymmetric hydrogenation conditions highlighting the superiority of Rh-Josiphos and the detrimental effect of chloride impurities.

Module 3: Arndt-Eistert Homologation (Lab-Scale Approach)

FAQ: The Wolff rearrangement of my diazoketone is yielding complex oligomeric mixtures instead of the desired β -amino acid. How do I prevent this?

Causality & Mechanism: The Arndt-Eistert homologation converts an α -amino acid (L-2-fluorophenylalanine) into its homologous β -amino acid. The critical step is the Wolff rearrangement, where a diazoketone decomposes to a highly reactive ketene intermediate . If the silver catalyst is not homogeneously dispersed, localized overheating causes the ketene to dimerize. Additionally, if trace water is present before the methanol trap is introduced, premature hydrolysis leads to the formation of β -peptides (oligomers) rather than the clean methyl ester.

Troubleshooting Protocol: Controlled Wolff Rearrangement

• Activation: Dissolve N-Boc-L-2-fluorophenylalanine in anhydrous THF. Cool to -15°C. Add 1.1 eq of N-methylmorpholine (NMM) and 1.05 eq of isobutyl chloroformate to form the mixed anhydride. Stir for 20 mins.

• Diazo Transfer: Add 2.0 eq of TMS-diazomethane (a safer alternative to explosive diazomethane) dropwise at 0°C. Allow to warm to room temperature overnight to form the diazoketone.

• Catalyst Dispersion (The Fix): In a separate vial, suspend 0.1 eq of silver benzoate in triethylamine and sonicate for 5 minutes until a homogeneous black suspension forms.

• Rearrangement: Dissolve the diazoketone in anhydrous methanol. Dropwise add the sonicated silver benzoate catalyst at room temperature in the dark. Nitrogen evolution should be steady, not vigorous.

• Saponification: Isolate the resulting β -amino acid methyl ester, then hydrolyze with 1N LiOH in THF/H₂O to yield 3-Amino-4-(2-fluorophenyl)butyric acid.

Figure 2: Arndt-Eistert homologation workflow from alpha-amino acid to beta-amino acid ester.

References

• Hansen, K. B., et al. "Highly Efficient Asymmetric Synthesis of Sitagliptin." Journal of the American Chemical Society, vol. 131, no. 25, 2009, pp. 8798–8804. URL:[Link]

• Savile, C. K., et al. "Biocatalytic Asymmetric Synthesis of Chiral Amines from Pro-Chiral Ketones." Science, vol. 329, no. 5989, 2010, pp. 305–309. URL:[Link]

• Podlech, J., and Seebach, D. "On the Preparation of β-Amino Acids from α-Amino Acids Using the Arndt-Eistert Homologation." Liebigs Annalen, vol. 1995, no. 7, 1995, pp. 1217–1228. URL:[Link]

Technical Support Center: Optimization of HPLC Methods for Separating 3-Amino-4-(2-fluorophenyl)butyric Acid Isomers

Welcome to the dedicated technical support center for the chromatographic separation of 3-Amino-4-(2-fluorophenyl)butyric acid isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to overcome common challenges in achieving optimal separation of these critical isomers. The insights provided herein are grounded in established chromatographic principles and practical laboratory experience.

Introduction

3-Amino-4-(2-fluorophenyl)butyric acid is a chiral γ-aminobutyric acid (GABA) analogue. GABA derivatives are a significant class of compounds in pharmaceutical development, often used as anticonvulsants and for treating neuropathic pain.[1] The presence of a chiral center and a fluorinated phenyl group introduces specific challenges in achieving baseline separation of its enantiomers and any potential regioisomers. This guide will walk you through a logical, step-by-step approach to method optimization and troubleshooting.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions and provides foundational knowledge for tackling more complex separation issues.

Q1: Why is the separation of 3-Amino-4-(2-fluorophenyl)butyric acid isomers so challenging?

A1: The difficulty arises from a combination of factors:

• Enantiomers: The (R) and (S) isomers have identical physical and chemical properties in an achiral environment, necessitating the use of a chiral stationary phase (CSP) or a chiral mobile phase additive for separation.

• Zwitterionic Nature: As an amino acid, this compound is zwitterionic, meaning it carries both a positive and a negative charge. This can lead to strong interactions with residual silanols on silica-based columns, causing peak tailing.[2]

• Fluorine Substitution: The fluorine atom on the phenyl ring alters the electronic properties of the molecule, which can influence its interaction with the stationary phase. This can sometimes be exploited for better separation.[3]

Q2: I'm not seeing any separation of my enantiomers on a standard C18 column. Is this expected?

A2: Yes, this is entirely expected. A standard C18 column is an achiral stationary phase. It separates compounds based on hydrophobicity. Since enantiomers have identical hydrophobicity, they will co-elute. To separate enantiomers, you must introduce a chiral selector into your HPLC system. This is typically achieved by using a Chiral Stationary Phase (CSP).

Q3: What are the primary types of Chiral Stationary Phases (CSPs) I should consider?

A3: For amino acid derivatives like this, the most successful CSPs are often:

• Polysaccharide-based CSPs: These are derivatives of cellulose or amylose coated or bonded to a silica support. They are versatile and widely used for a broad range of chiral compounds.[4]

• Macrocyclic Glycopeptide-based CSPs: Columns like those based on teicoplanin are particularly effective for separating underivatized amino acids due to their ionic groups and compatibility with aqueous mobile phases.[2]

• Ligand-Exchange CSPs: These phases, often using an amino acid like D-penicillamine complexed with a metal ion (e.g., copper), are excellent for the direct resolution of free amino acids.[5]

Q4: Do I need to derivatize my analyte for chiral separation?

A4: Not necessarily, but it can be a powerful strategy.

• Direct Separation (Underivatized): This is often preferred as it simplifies sample preparation.[2] Macrocyclic glycopeptide and ligand-exchange CSPs are well-suited for this approach.

• Indirect Separation (Derivatization): Derivatizing the amino group with a chiral or UV-active agent can improve peak shape, enhance detector response, and allow for separation on a standard achiral column (by forming diastereomers) or improve enantioselectivity on a CSP.[6][7] Common derivatizing agents include o-phthalaldehyde (OPA) and 9-fluorenylmethyl chloroformate (FMOC).[8]

II. Troubleshooting Guide: From Poor Peak Shape to No Resolution

This section provides a systematic approach to resolving common chromatographic problems. The key is to change only one parameter at a time to isolate the cause of the issue.[9]

Scenario 1: Poor Peak Shape (Tailing or Fronting)

Peak tailing is a frequent issue with amino compounds on silica-based columns.

Troubleshooting Workflow: Peak Shape Issues

Caption: Troubleshooting workflow for poor peak shape.

Detailed Explanations:

• Mobile Phase pH: The ionization state of both the amino acid and the residual silanol groups on the column's silica surface is pH-dependent.

  • Low pH (e.g., pH 2-3): The carboxylic acid group is protonated (neutral), and the amino group is protonated (positive charge). Most silanol groups are neutral. This can be a good starting point.

  • High pH (e.g., pH > 8): The amino group is neutral, and the carboxylic acid is deprotonated (negative charge). Silanol groups will be deprotonated (negative), which can lead to ionic repulsion and potentially better peak shape, but requires a pH-stable column.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[10] Dilute your sample or reduce the injection volume.

• Secondary Silanol Interactions: The basic amino group can interact strongly with acidic residual silanol groups on the silica surface, causing peak tailing.[11] Adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can mask these silanols and improve peak shape.

Scenario 2: Poor or No Resolution

This is the core challenge in separating isomers.

Troubleshooting Workflow: Poor Resolution

Caption: Troubleshooting workflow for poor resolution.

Detailed Explanations:

• Mobile Phase Composition: The choice and concentration of the organic modifier (e.g., acetonitrile, methanol) and any additives (e.g., formic acid, ammonium acetate) are critical for chiral recognition.

  • Modifier Type: Methanol and acetonitrile can provide different selectivities. It's essential to screen both.

  • Modifier Concentration: Enantioselectivity often changes with the percentage of organic modifier. A U-shaped retention profile is sometimes observed on certain CSPs, where selectivity is highest at both low and high organic concentrations.[2]

• Temperature: Lowering the column temperature often enhances the enantioselectivity. The interactions between the analyte and the CSP become more stable at lower temperatures, leading to better separation. Ensure your column is in a thermostatted compartment.[12]

• Flow Rate: Lowering the flow rate increases the time the analytes spend interacting with the stationary phase, which can improve resolution. However, this will also increase the analysis time.

Scenario 3: System and Baseline Issues

Problems like pressure fluctuations, baseline noise, and drifting retention times can mask good separation or indicate an instrument problem.

Problem	Potential Causes	Solutions	References
High/Fluctuating Pressure	Column or frit blockage; Salt precipitation in the system; Microbial growth in mobile phase.	Backflush the column; Flush the system with water, then an organic solvent; Filter all mobile phases and samples.	[10][13]
Baseline Noise/Drift	Air bubbles in the mobile phase; Contaminated solvents; Detector lamp aging.	Degas the mobile phase thoroughly; Use high-purity HPLC-grade solvents; Check detector lamp hours and replace if necessary.	[9][10]
Retention Time Shifts	Inconsistent mobile phase preparation; Column aging; Leaks in the system; Fluctuating temperature.	Prepare fresh mobile phase carefully; Use a guard column to protect the analytical column; Check for leaks at all fittings; Thermostat the column.	[13][14]

III. Experimental Protocols: A Starting Point for Method Development

This section provides a practical, step-by-step protocol for developing a chiral separation method for 3-Amino-4-(2-fluorophenyl)butyric acid.

Protocol 1: Initial Screening on a Polysaccharide-Based CSP

This protocol is designed to quickly assess the feasibility of separation on a common type of chiral column.

Workflow Diagram: CSP Screening Protocol

Caption: Step-by-step workflow for initial CSP screening.

Methodology Details:

• Column Selection:

  • Choose a robust, broadly applicable polysaccharide-based CSP (e.g., an amylose or cellulose tris(3,5-dimethylphenylcarbamate) phase).

  • Typical dimensions: 150 x 4.6 mm, 5 µm particle size.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water.

  • Mobile Phase B: 0.1% Formic Acid in HPLC-grade Acetonitrile (ACN).

  • Rationale: Formic acid is a common modifier that helps to protonate the amino group and improve peak shape.

• Sample Preparation:

  • Dissolve the 3-Amino-4-(2-fluorophenyl)butyric acid standard in Mobile Phase A to a concentration of approximately 0.1 mg/mL.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Conditions (Starting Gradient):

Parameter	Setting
Flow Rate	1.0 mL/min
Column Temp.	25 °C
Injection Vol.	5 µL
Detection	UV at 210 nm or 254 nm
Gradient	10% B to 90% B over 30 minutes

• Analysis and Next Steps:

  • If partial separation is observed, optimize by running a shallower gradient or screening isocratic conditions around the elution point.

  • If no separation is seen, repeat the screening process but replace Acetonitrile (Mobile Phase B) with Methanol.

  • If still unsuccessful, proceed to a different class of CSP, such as a macrocyclic glycopeptide column.

IV. Conclusion

Optimizing the HPLC separation of 3-Amino-4-(2-fluorophenyl)butyric acid isomers is a systematic process that requires a solid understanding of chiral chromatography principles. By methodically addressing issues of peak shape, resolution, and system stability, researchers can develop robust and reliable analytical methods. This guide serves as a foundational resource, empowering you to troubleshoot effectively and make informed decisions during method development. Remember to approach optimization logically, changing one variable at a time, and to keep meticulous records of your experiments.[9]

References

• PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!
• AELAB. (2025, May 29). Expert Guide to Troubleshooting Common HPLC Issues.
• LCGC International. (2024, May 28). Troubleshooting and Performance Improvement for HPLC.
• BenchChem. (2025).
• Sigma-Aldrich. HPLC Troubleshooting Guide.
• de Goede, M., et al. (2018). Enantioselective Synthesis of Pharmaceutically Active γ-Aminobutyric Acids Using a Tailor-Made Artificial Michaelase in One-Pot Cascade Reactions.
• Lin, H., et al. (2010). Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. Journal of Fluorine Chemistry.
• Labcompare. (2025, February 28). Troubleshooting Common HPLC Issues.
• Sigma-Aldrich.
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Technical Support Center: Optimizing Catalytic Conversion in (R)-Methyl 3-amino-4-(2,4,5-trifluorophenyl)butyrate Synthesis

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Subject: Troubleshooting bottlenecks in the synthesis of the Sitagliptin intermediate via chemocatalytic and biocatalytic pathways.

The synthesis of (R)-methyl 3-amino-4-(2,4,5-trifluorophenyl)butyrate (and its corresponding acids/esters) is a critical node in the production of Sitagliptin, a blockbuster DPP-4 inhibitor. Achieving high catalytic conversion rates (>95%) with extreme enantiomeric excess (>99% ee) requires mastering either chemocatalytic asymmetric hydrogenation or biocatalytic transamination. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to resolve common bottlenecks in both pathways.

Module 1: Chemocatalysis Troubleshooting (Asymmetric Hydrogenation)

Q1: Why is my Rh-catalyzed asymmetric hydrogenation stalling at ~80% conversion despite high hydrogen pressure? A: In the stereoselective hydrogenation of the sitagliptin enamine intermediate, product desorption from the metal center is frequently the rate-determining step (r.d.s.)[1]. If the solvent system lacks sufficient polarity or hydrogen-bonding capacity, the newly formed chiral amine remains tightly coordinated to the Rhodium (or Nickel) catalyst, effectively poisoning the active sites. Corrective Action: Optimize the solvent matrix. Incorporating fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) enhances the solvation of the highly polar amine product, accelerating its desorption from the catalyst[1]. Furthermore, monitor the induction time; a prolonged induction phase indicates poor catalyst-substrate complex formation, which can be mitigated by ensuring strict anhydrous and anaerobic conditions during catalyst activation.

Q2: During scale-up, I am observing significant thermal degradation of the enamine substrate. How can I maintain high conversion without degrading the starting material? A: The enamine substrate is highly thermally sensitive. While increasing the reaction temperature accelerates the hydrogenation kinetics, it simultaneously increases the rate of thermal degradation into inactive impurities[1]. Corrective Action: Maintain the reaction temperature strictly below 50 °C. To compensate for the lower kinetic rate at reduced temperatures, utilize highly active, sterically tuned ligands like t-Bu JOSIPHOS, which can achieve 98% conversion and 95% ee at milder temperatures[2]. Recent advancements also demonstrate that earth-abundant Nickel catalysts can achieve >99% yield at room temperature when paired with appropriate chiral resolution steps[3].

Caption: Decision tree for troubleshooting stalled asymmetric hydrogenation of enamine substrates.

Module 2: Biocatalysis Troubleshooting (Engineered Transaminases)

Q3: My whole-cell transaminase (TA) biotransformation is yielding <50% conversion. How do I overcome the thermodynamic equilibrium limitations? A: Transaminase reactions are heavily limited by thermodynamic equilibrium and severe product inhibition[4]. When using amine donors like benzylamine, the accumulation of the byproduct (benzaldehyde) strongly inhibits the TA enzyme, stalling the reaction[5]. Corrective Action: Implement a multi-enzymatic cascade to actively remove the inhibitory byproduct. By co-expressing an aldehyde reductase (AHR) and formate dehydrogenase (FDH), the inhibitory benzaldehyde is rapidly reduced to inert benzyl alcohol[5]. This system acts as an enzymatic thermodynamic sink, pulling the reaction forward according to Le Chatelier's principle to achieve >90% conversion[5].

Q4: How can I improve the stability and reusability of the transaminase biocatalyst for industrial-scale batches? A: Free enzymes or unoptimized whole-cell systems suffer from poor operational stability under the high substrate loadings (100-250 mM) required for commercial viability[6]. Corrective Action: Enzyme immobilization is critical. Immobilizing the transaminase on epoxy- and octadecyl-functionalized methacrylic resins significantly enhances stability. This hydrophobic microenvironment protects the enzyme from solvent denaturation, allowing the biocatalyst to be recycled for multiple consecutive runs in continuous flow systems without loss of enantioselectivity (>99% ee)[7].

Caption: Multi-enzymatic cascade shifting reaction equilibrium by degrading inhibitory benzaldehyde.

Quantitative Benchmarks for Catalytic Conversion

To ensure your process is operating within industry standards, compare your kinetic and conversion parameters against the established benchmarks below.

Parameter	Chemocatalysis (Rh-JOSIPHOS)	Biocatalysis (Engineered TA Cascade)
Substrate Type	Unprotected enamine amide	Pro-chiral β -keto ester
Max Conversion Rate	98%[2]	91% - 100%[5],[8]
Enantiomeric Excess (ee)	95% (Upgrades to 99% post-cryst.)[2]	>99.5%[7]
Catalyst Loading	0.15 mol%[9]	6 - 60 mg CDW/mL[5],[9]
Operating Temperature	40 - 50 °C[9]	37 - 40 °C[5]
Primary Bottleneck	Product desorption / Thermal degradation[1]	Product inhibition / Equilibrium limits[4]

Self-Validating Experimental Protocols

Protocol A: Rhodium-Catalyzed Asymmetric Hydrogenation

Self-Validation Checkpoint: The system is designed to monitor hydrogen uptake. If a stoichiometric pressure drop is not observed within the first 15 minutes (induction phase), the catalyst has failed to activate, and the run must be aborted to save the substrate.

• Catalyst Preparation: In an anaerobic glovebox, dissolve 0.15 mol% of [Rh(COD)Cl]₂ and t-Bu JOSIPHOS ligand in degassed methanol. Stir for 30 minutes to ensure complete complexation.

• Substrate Loading: Dissolve the enamine substrate in a 5:1 mixture of Methanol and 2,2,2-Trifluoroethanol (TFE). Causality: TFE provides the necessary hydrogen-bond donation to facilitate product desorption from the Rh-center[1].

• Hydrogenation: Transfer the mixture to a high-pressure reactor. Purge with N₂ (3x) and H₂ (3x). Pressurize to 15 bar H₂ and heat to 45 °C.

• Kinetic Monitoring: Monitor the reaction via continuous pressure transducer data. A steady decline in H₂ pressure validates active turnover.

• Isolation: Upon cessation of H₂ uptake (typically 4-6 hours), vent the reactor, filter through activated carbon to remove the Rhodium catalyst, and crystallize the product to upgrade the ee to >99%[2],[9].

Protocol B: Multi-Enzymatic Whole-Cell Biotransformation

Self-Validation Checkpoint: This cascade relies on formate dehydrogenase (FDH) for cofactor regeneration. A continuous drop in pH indicates the accumulation of un-recycled acids or uncoupled esterase activity. The protocol requires an automated pH stat to validate the cascade's integrity.

• Biocatalyst Preparation: Cultivate recombinant E. coli co-expressing the engineered transaminase (TA), esterase, aldehyde reductase (AHR), and FDH. Harvest and resuspend to a final concentration of 60 mg CDW/mL in 200 mM Tris-HCl buffer[5].

• Reaction Assembly: In a bioreactor, add 100 mM of the pro-chiral ketone substrate and 300 mM of benzylamine (amine donor). Add 0.5 mM Pyridoxal 5'-phosphate (PLP) as the TA cofactor and 200 mM sodium formate for the FDH system[5].

• Biotransformation: Set the bioreactor to 37 °C with an agitation rate of 250 rpm. Engage the pH stat to maintain the pH strictly at 8.0 using 1M NaOH. Causality: Maintaining pH 8.0 ensures the amine donor remains partially unprotonated and nucleophilic, while preventing the denaturation of the AHR/FDH system[5].

• Downstream Processing: After 24 hours, monitor conversion via HPLC. Once conversion exceeds 90%, centrifuge to remove cell debris, extract the aqueous phase with ethyl acetate, and isolate the (R)-sitagliptin intermediate[5].

References[5] Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. nih.gov.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE3ThitRCMmdhHFMfJsM00_CmkrtAm7BU2Z6KDTzQZ9nnrdLnTlpfJkjLzBJFHFB3mQaFLjxOtxQrFpS9-Xzfi9G87ExRPeHAqQXGiDQiWGpkATGGfP-PDKJ4PtFk9ryawDxP1p_EdYq7SiMAY=[4] A Techno-economic Assessment of a Biocatalytic Chiral Amine Production Process Integrated with In Situ Membrane Extraction. uhasselt.be.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHAl4z9E-tKw-zpS2_y_v44gmqhXJFmO7TBMzRVy4nQKSnuv5YhO3tzqm0IpVCID8Ea-MgBKYBSUitCOohZ3RbnqUe8cXrYbiG0lBL9PXlUKX2MX8mP5-m4m_YR4QTdzipCf9i4rAv6-A0dUKb7SyIRNhKeCmqn20jl8bNPkYrfm08LrM8OBfZegDYwjg==[6] Substrate screening of amino transaminase for the synthesis of a sitagliptin intermediate. researchgate.net.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFyNcxbquFmqOBRL-ZVNWn1i0G6Lo4kPDFVFHNazktIYU6jqVM0fbbiAk3Zz3mipQMAcAklFs9UpN6Eb7oypGFqmlqv7liPvazcDqgAF08CIDd9jm9i5XcjRG3I0gEdveji_VmG84D06ZJVgJsgJsMWtO5Z-j7MSvLtwTNVS8XJi0I9M0O-fkvkKc_8LjngLh4HhNkvKAUYReLK1fuJ5cfngd3XUFSKXj1lbER_4QHjBs-ATEy3nN8-35LwaqoaBJat_MmVWM2-SQ==[2] Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation. rsc.org.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG1XM37gFxC1Y6IoqFFWs2O8DDoLiA_fhMnRi2s23PQ9gldQpwPXoTOTqzhorgIfM6fTkrmDJ77M85IBRuBtuZh3csB4D4cwitz9BysE1LBf0wVg0IoR-WALnr8Z9v04ogXEN7ai51davY0YZhMNmvD3U9wm8y37aqx[3] Nickel-Catalyzed Asymmetric Hydrogenation for the Synthesis of a Key Intermediate of Sitagliptin. nih.gov.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6cv8CXqRW-7MrUWeXzHxemHTR4_i0cxJEeTz8ajJzc3doMUlt0SZkTWAlh2vWaACPhBFlWNe8KdsU_WTKA0y__EWEyYaB6oR-q6BHnJOZz-Ij9DxzQx-O82wRsdUzCZ8DdfLs[9] Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals. mdpi.com.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF4gPU41sUYaDjheFuJ8-xTGq1Di42IJmonambM-h6A_Lh3msOM5hM_tmTwePBLe9GPuK6LTwNHzL805uIrdETci3ZrMqNwX9anhNIOZbiASJEFGTtp98AVwgZj_Gr0qKbAEQ==[1] Modeling-based Development of an Enantioselective Hydrogenation Reaction of a Sitagliptine Intermediate. srce.hr.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHJkeZJUPujStjdD0Tl05dgjkzUP4RHHWjjEB3_s_zMrGlMiqa2CcbMeYnzkTG2Y0uWl9nGHrsOMbnK-eokfWr0NrO3ok0ZO0joBAepEO7vVjTuq77H-kmF8A3zQA==[8] Biocatalytic Cascade for Synthesis of Sitagliptin Intermediate Employing Coupled Transaminase. researchgate.net.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH1ZCt0AGo5fs3QdOL6b8aXB5CPuMwtmnj6VFVf-fp3W8VNEC2xaP1HFR2lXuJpe3YVv6PO_DT8ncGzbrKfGkQ7VZhpxKL5g-doGVVo55IJt9AcvPa42deFwmbw96FoMjMgxgXYSuWPvOJWI5wXY-b4WSpyF3Vvhwze6oMTBtFETREQKmK8IIK_q-tTYik-uX91wGvKhrvTFsIh9Jikm6qdz4XnZJfLb0OvMZiULPkf-oH58FJwg-FA2VCJDCt_v5FuNEjinW4gZCOorHo=[7] Study on the Immobilization of a Transaminase Biocatalyst for the Synthesis of Sitagliptin. mdpi.com.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGsBYam38MiJUO0vvhdUj8LUefn_KxBN6asPjefpWGPArA6Y0rw1jJt9fphCjYAir0J5ZJYrNJ-RLAcwBIVH4FMQupvG4-87vsdDeMVBkE6ePGwslpzG8BY6gudtQwZwyy63A==

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Reference Data & Comparative Studies

Publish Comparison Guide: Agonist Responses of (R)- and (S)-3-Fluoro-GABA

Executive Summary

Developing subtype-selective therapeutics for the γ-aminobutyric acid (GABA) system is notoriously difficult due to the neurotransmitter's high conformational flexibility[1]. Because membrane-bound GABA receptors resist high-resolution X-ray crystallography in their fully native states, determining the exact bioactive conformation of GABA at different receptor subtypes (GABA(A), GABA(B), and GABA(C)) requires precise molecular probes[1][2].

This guide objectively compares the agonist responses of the (R)- and (S)-enantiomers of 3-fluoro-GABA across key receptor subtypes. By synthesizing in vitro electrophysiology data, in silico modeling, and in vivo metabolic profiles, we provide drug development professionals with a comprehensive framework for utilizing these fluorinated analogs to map receptor binding pockets.

Mechanistic Rationale: The Stereoelectronic Gauche Effect

The utility of 3-fluoro-GABA stems from a fundamental principle of physical organic chemistry: the stereoelectronic effect[2]. In native GABA, the carbon backbone freely rotates, allowing the molecule to adopt multiple extended and folded conformations.

By introducing a highly electronegative fluorine atom at the C3 position, researchers engineered a conformational restriction without adding massive steric bulk[2]. In an aqueous physiological environment, the polar C–F bond and the positively charged ammonium group (N+) engage in a strong charge-dipole interaction[2][3]. This electrostatic attraction heavily favors a gauche conformation in solution, forcing the molecule into a folded state[2]. Consequently, (R)- and (S)-3-fluoro-GABA serve as rigid keys to test whether a specific receptor's "lock" requires a folded or extended ligand to trigger activation[2][4].

Logical relationship of 3F-GABA stereoelectronic effects and receptor selectivity.

Comparative Agonist Efficacy Across Receptor Subtypes

Evaluating these enantiomers across recombinant receptor subtypes reveals critical differences in binding pocket architectures. The data below synthesizes findings from [5] and[4].

Target System	(R)-3-Fluoro-GABA	(S)-3-Fluoro-GABA	Mechanistic Implication for Drug Design
GABA(A) Receptors	Agonist (High Efficacy)	Agonist (High Efficacy)	The binding pocket is accommodating; it does not strongly discriminate between the enantiomeric orientations of the gauche fold[3][5].
GABA(C) Receptors	Potent Agonist	Weak Agonist (10x less potent)	Strict enantiomeric discrimination. Suggests GABA adopts a highly specific, folded binding mode at GABA(C) distinct from GABA(A)[4][6].
GABA-AT (Enzyme)	Binds / Metabolized	Undergoes HF Elimination	Stereospecific active site alignment. The (S)-enantiomer acts as a mechanism-based probe/inhibitor[2][6].
In Vivo (Tadpole)	Distinct Behavioral Phenotype	Distinct Behavioral Phenotype	Divergence is driven by differential systemic metabolism and enzymatic degradation rather than pure receptor efficacy[3][5].

Experimental Workflows & Validation Protocols

To ensure data trustworthiness, the evaluation of 3-fluoro-GABA enantiomers must rely on self-validating experimental systems. Below are the field-proven protocols for isolating and measuring these pharmacological responses.

Protocol A: In Vitro Electrophysiology (Two-Electrode Voltage Clamp)

Causality Check: Why use Xenopus laevis oocytes instead of native mammalian neurons? Native neurons express a heterogeneous mix of GABA(A), GABA(B), and GABA(C) receptors[7]. Microinjecting subtype-specific cRNA into oocytes provides a "blank canvas," ensuring the recorded currents are exclusively mediated by the target receptor[5].

• cRNA Preparation & Microinjection: Synthesize capped cRNA encoding the specific GABA receptor subunits (e.g., ρ1 for GABA(C)). Microinject 10–50 ng of cRNA into defolliculated Xenopus laevis oocytes.

• Receptor Expression: Incubate injected oocytes in ND96 medium at 18°C for 2–4 days to allow for optimal translation and membrane trafficking.

• TEVC Setup: Impale oocytes with two glass microelectrodes (filled with 3M KCl) and voltage-clamp the membrane potential at -60 mV.

• Agonist Perfusion & Self-Validation: Perfuse the oocytes with varying concentrations of (R)- or (S)-3-fluoro-GABA.

  • Critical Validation Step: Normalize all 3F-GABA current responses to a maximal saturating concentration of native GABA (e.g., 1 mM) applied to the same oocyte. This internal control accounts for varying receptor expression levels between individual oocytes, isolating true agonist efficacy from expression artifacts.

• Data Analysis: Plot the normalized currents against agonist concentration to generate dose-response curves and calculate EC50 values.

Step-by-step TEVC electrophysiology workflow for evaluating GABA receptor agonists.

Protocol B: In Silico Conformational Modeling

Causality Check: Why use the PCM-B3LYP continuum solvent model? The gauche stabilizing charge-dipole interactions are highly sensitive to the dielectric constant of the environment. The Polarizable Continuum Model (PCM) accurately simulates aqueous solvation, which is mandatory for predicting zwitterionic behavior[5][6].

• DFT Calculations: Perform Density Functional Theory (DFT) geometry optimizations in the gas phase and with explicit water molecules to identify zwitterionic minima[6].

• NMR Simulation: Calculate theoretical NMR coupling constants for the optimized conformers. Compare these against experimental 1H-NMR spectra to validate the predicted solution-state gauche conformations[3][5].

In Vivo Divergence & Metabolic Stability

While in vitro assays provide clean, receptor-specific data, in vivo models reveal systemic complexities. In the Xenopus laevis tadpole swimming model, the (R)- and (S)-enantiomers elicit markedly different behavioral responses despite their similar efficacy at cloned GABA(A) receptors[3][5].

This divergence is attributed to differential metabolic processing by GABA aminotransferase (GABA-AT) , the primary enzyme responsible for GABA degradation[2]. The enzyme interacts stereospecifically with the enantiomers: the (S)-enantiomer undergoes an alternative reaction pathway involving HF elimination within the active site, effectively acting as a mechanism-based inhibitor, whereas the (R)-enantiomer does not[2][6]. This highlights the necessity of coupling in vitro receptor profiling with metabolic stability assays during early-stage drug development.

Conclusion & Drug Development Implications

The comparative analysis of (R)- and (S)-3-fluoro-GABA demonstrates that subtle stereoelectronic modifications can profoundly impact receptor selectivity and metabolic fate[2][4]. The discovery that GABA(C) receptors strongly prefer the (R)-enantiomer over the (S)-enantiomer proves that GABA adopts a highly specific folded conformation to activate this subtype[4]. For drug development professionals, utilizing fluorinated conformational probes remains a gold-standard methodology for mapping elusive binding pockets and designing next-generation, subtype-selective GABAergic therapeutics.

References

• Deniau, G., et al. (2007). "Synthesis, conformation and biological evaluation of the enantiomers of 3-fluoro-gamma-aminobutyric acid ((R)- and (S)-3F-GABA): an analogue of the neurotransmitter GABA." ChemBioChem, 8(18), 2265-74. URL:[Link]

• O'Hagan, D. (2011). "3-fluoro-GABA enantiomers: exploring the conformation of GABA binding to GABAA receptors and GABA aminotransferase." Future Medicinal Chemistry, 3(2), 189-95. URL:[Link]

• Yamamoto, I., et al. (2011). "Agonist responses of (R)- and (S)-3-fluoro-γ-aminobutyric acids suggest an enantiomeric fold for GABA binding to GABAC receptors." Chemical Communications, 47(28), 7956-8. URL:[Link]

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• 5. Synthesis, conformation and biological evaluation of the enantiomers of 3-fluoro-gamma-aminobutyric acid ((R)- and (S)-3F-GABA): an analogue of the neurotransmitter GABA - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Comparative Guide to the Actions of Baclofen and 3-Aminopropylphosphinic Acid

This guide provides an in-depth, objective comparison of the pharmacological actions of baclofen and 3-aminopropylphosphinic acid (3-APPA). It is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of the nuanced differences between these two critical GABA-B receptor agonists. By synthesizing experimental data and explaining the causality behind experimental choices, this document aims to serve as a practical resource for designing future research.

Introduction: Two Key Agonists, Distinct Profiles

Baclofen, a derivative of the primary inhibitory neurotransmitter γ-aminobutyric acid (GABA), has been a cornerstone in clinical practice for treating muscle spasticity for over five decades.[1][2][3] Its mechanism of action is centered on its role as a selective agonist for the GABA-B receptor.[1][2][4] 3-Aminopropylphosphinic acid (3-APPA), also known as CGP 27492, is another potent agonist at the GABA-B receptor, widely used as a research tool.[5][6] While both compounds target the same receptor, a growing body of evidence reveals significant differences in their potency, physiological effects, and site of action, suggesting a more complex pharmacology than initially understood. This guide will dissect these differences, supported by experimental data, to provide a clear comparative analysis.

Molecular Mechanism and Receptor Binding Affinity

The GABA-B receptor is a G-protein coupled receptor (GPCR) that mediates slow and prolonged inhibitory signals in the central nervous system (CNS).[7][8] Structurally, it is a heterodimer composed of GABA-B1 and GABA-B2 subunits.[9][10] The GABA-B1 subunit is responsible for binding ligands like GABA, baclofen, and 3-APPA, while the GABA-B2 subunit is crucial for G-protein coupling and signaling.[10]

Upon agonist binding, the receptor triggers a cascade of intracellular events primarily through Gi/o proteins.[1][9] This leads to:

• Inhibition of adenylyl cyclase , reducing cyclic AMP (cAMP) levels.[1][7]

• Activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels , leading to hyperpolarization of the postsynaptic neuron.[1][9][11]

• Inhibition of voltage-gated calcium channels , which reduces the release of neurotransmitters from presynaptic terminals.[1][12]

The binding affinity of an agonist to its receptor is a critical determinant of its potency. Baclofen and 3-APPA exhibit distinct binding profiles at the GABA-B receptor.

Compound	Receptor Binding Affinity (IC50/Ki)	Potency Relative to Baclofen	Reference(s)
(R)-Baclofen	IC50: 0.015 µM (cat cerebellum)	-	[13]
(S)-Baclofen	IC50: 1.77 µM (cat cerebellum)	~100-fold less potent than (R)-Baclofen	[13]
3-APPA (CGP27492)	IC50: 0.0024 µM (cat cerebellum); pKi: 8.30 (~3 nM)	~15-fold more potent than Baclofen in some assays	[5][13]
3-Aminopropylphosphonic acid	IC50: 1.5 µM	Partial agonist, less potent than Baclofen	[14][][16]

Note: The physiologically active form of baclofen is the (R)-(-)-enantiomer, which is substantially more active than the (S)-(+)-enantiomer.[13][17] Commercially available baclofen is typically a racemic mixture.

Experimental data clearly indicates that 3-APPA is a significantly more potent agonist than baclofen in radioligand binding assays.[13] This higher affinity suggests that 3-APPA can elicit a response at lower concentrations compared to baclofen. However, it's crucial to note that in vitro binding affinity does not always directly translate to in vivo physiological effects, as will be discussed.

Differential Signaling and Physiological Actions

Despite both being GABA-B agonists, baclofen and 3-APPA can produce markedly different physiological responses. This divergence hints at potential heterogeneity in GABA-B receptors or differential engagement of downstream signaling pathways.[18]

Central vs. Peripheral Action

A key differentiator is their ability to cross the blood-brain barrier (BBB). Baclofen can penetrate the BBB, allowing it to exert its effects on the CNS.[17][19] In contrast, 3-APPA does not readily cross the BBB, confining its primary actions to the periphery when administered systemically.[19][20]

Electrophysiological Effects in Neocortex

A study using rat neocortical slices revealed striking differences in the electrophysiological effects of the two compounds.[18] In this preparation, spontaneous epileptic-like discharges were induced by a magnesium-free medium.

• Baclofen suppressed or attenuated these discharges, with only a slight hyperpolarization of the neuronal membrane.[18]

• 3-APPA , at similar concentrations, caused a marked and prompt hyperpolarization but had little effect on the frequency of the discharges, though it did reduce their amplitude.[18]

This suggests that while both activate GABA-B receptors, they may do so in a way that differentially affects neuronal excitability and membrane potential. The authors of this study proposed that these differing actions could be due to the existence of GABA-B receptor subtypes.[18]

Signaling Pathway Visualization

The canonical signaling pathway for GABA-B receptor activation is well-established. Both baclofen and 3-APPA initiate this cascade upon binding.

Caption: Canonical GABA-B receptor signaling pathway activated by baclofen and 3-APPA.

Experimental Protocols for Differentiation

Distinguishing the actions of baclofen and 3-APPA requires specific and robust experimental methodologies. The choice of assay is critical for elucidating differences in binding, signaling, and physiological outcomes.

A. Radioligand Binding Assay

This technique is fundamental for determining the binding affinity (Ki or IC50) of a compound for a specific receptor. It involves competing a labeled ligand (the radioligand) with an unlabeled compound (the test compound) for binding to receptor sites in a tissue preparation.

Causality: By measuring how effectively a test compound displaces a known radioligand, we can quantify its affinity for the receptor. This is a direct measure of the initial interaction between the drug and its target.

Step-by-Step Protocol:

• Membrane Preparation:

  • Homogenize brain tissue (e.g., rat cortex or cerebellum) in an ice-cold buffer (e.g., 50 mM Tris-HCl).[21]

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at high speed to pellet the membranes containing the receptors.

  • Wash the membrane pellet multiple times by resuspension and centrifugation to remove endogenous GABA.[21]

  • Resuspend the final pellet in the assay buffer and determine the protein concentration.

• Binding Assay:

  • Set up assay tubes in triplicate for:

    • Total Binding: Contains membranes and a radioligand (e.g., [³H]baclofen or [³H]GABA).[22]

    • Non-specific Binding (NSB): Contains membranes, radioligand, and a high concentration of an unlabeled agonist (e.g., 100 µM GABA) to saturate the specific binding sites.[21]

    • Competition: Contains membranes, radioligand, and varying concentrations of the test compound (baclofen or 3-APPA).

  • Incubate the tubes at 4°C for a defined period (e.g., 60 minutes) to reach equilibrium.[21]

• Termination and Quantification:

  • Rapidly terminate the reaction by filtering the contents of each tube through glass fiber filters under vacuum. This separates the bound radioligand from the unbound.[21]

  • Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting NSB from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Use non-linear regression analysis to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding).

B. Electrophysiology (Whole-Cell Patch-Clamp)

This technique allows for the direct measurement of ion channel activity and neuronal membrane potential in response to drug application, providing functional data that complements binding assays.

Causality: Patch-clamp recordings directly measure the downstream consequences of receptor activation, such as the opening of GIRK channels, which leads to hyperpolarization. This allows for a functional characterization of agonist activity (e.g., full vs. partial agonist) and potency (EC50).

Step-by-Step Protocol:

• Slice Preparation:

  • Prepare acute brain slices (e.g., hippocampal or cortical) from a rodent.

  • Maintain the slices in an oxygenated artificial cerebrospinal fluid (aCSF) solution.

• Recording:

  • Transfer a slice to a recording chamber on a microscope stage, continuously perfused with aCSF.

  • Using a micromanipulator, approach a neuron with a glass micropipette filled with an internal solution.

  • Form a high-resistance seal ("giga-seal") between the pipette tip and the cell membrane.

  • Rupture the patch of membrane under the pipette to gain electrical access to the cell's interior (whole-cell configuration).

• Drug Application:

  • Record baseline neuronal activity (e.g., holding current in voltage-clamp mode).

  • Apply known concentrations of baclofen or 3-APPA to the slice via the perfusion system.

  • Record the change in holding current. Activation of GABA-B receptors and subsequent opening of GIRK channels will result in an outward potassium current.

• Data Analysis:

  • Measure the amplitude of the outward current at each agonist concentration.

  • Plot the current amplitude against the log concentration of the agonist.

  • Fit the data with a sigmoidal dose-response curve to determine the EC50 (effective concentration to produce 50% of the maximal response) and the maximum effect (Emax).

Experimental Workflow Visualization

Caption: Experimental workflow for a radioligand binding assay to determine receptor affinity.

Conclusion

While both baclofen and 3-aminopropylphosphinic acid are valuable tools for studying the GABA-B receptor system, they are not interchangeable. 3-APPA demonstrates significantly higher binding affinity in vitro, but its inability to cross the blood-brain barrier restricts its use to peripheral systems in vivo. Baclofen, with its CNS accessibility, remains the clinically relevant therapeutic for central spasticity. The observed differences in their electrophysiological profiles suggest a functional complexity that may arise from receptor heterogeneity or biased agonism, warranting further investigation. A thorough understanding of these distinctions, grounded in the experimental methodologies outlined here, is essential for the accurate interpretation of research findings and the rational design of novel therapeutics targeting the GABA-B receptor.

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• Using Baclofen to Explore GABA-B Receptor Function in Alcohol Dependence: Insights From Pharmacokinetic and Pharmacodynamic Measures - Frontiers.
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• 3-Aminopropylphosphonic acid | 13138-33-5 - ChemicalBook.
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A Comparative Guide to the Receptor Cross-Reactivity Profile of 3-Amino-4-(2-fluorophenyl)butyric acid

This guide provides a detailed comparative analysis of the receptor binding profile of 3-Amino-4-(2-fluorophenyl)butyric acid. As direct experimental data for this specific ortho-fluoro isomer is limited in publicly accessible literature, this guide will leverage comprehensive data from its well-characterized structural isomer, 4-Fluorophenibut (F-Phenibut) , as a primary model. F-Phenibut, or β-(4-Fluorophenyl)-γ-aminobutyric acid, shares the core GABAergic scaffold and provides a robust, data-rich foundation for understanding the expected selectivity of its positional isomers. The principles and methodologies described herein are directly applicable to the rigorous characterization of 3-Amino-4-(2-fluorophenyl)butyric acid.

The precise characterization of a compound's selectivity is a cornerstone of modern drug development. A thorough understanding of its interactions, both with its intended target and with potential off-targets, is critical for predicting efficacy, understanding potential side effects, and establishing a clear safety profile. This guide is intended for researchers, scientists, and drug development professionals engaged in the pharmacological characterization of novel CNS-active compounds.

Primary Target Engagement: The GABA-B Receptor

The primary pharmacological target for the phenibut class of compounds is the γ-aminobutyric acid type B (GABA-B) receptor.[1] Unlike the ionotropic GABA-A receptor, the GABA-B receptor is a metabotropic G-protein coupled receptor (GPCR) that mediates slow and sustained inhibitory neurotransmission.[2] Activation of the GABA-B receptor is crucial for modulating neuronal excitability.

The addition of a fluorine atom to the phenyl ring of phenibut significantly increases its potency at the GABA-B receptor.[1] Experimental data from electrophysiological studies on the model compound, F-Phenibut, demonstrates this enhanced activity compared to the parent compound, phenibut, and positions it between phenibut and the highly potent agonist, baclofen.

Table 1: Comparative Functional Potency at the GABA-B Receptor This table summarizes the half-maximal effective concentration (EC50) of F-Phenibut and related compounds, derived from patch-clamp recordings in mouse cerebellar Purkinje cells. Lower EC50 values indicate higher potency.

Compound	EC50 (μM)	Relative Potency vs. Phenibut	Source
(±)-Baclofen	6.0	~227x	[3][4]
4-Fluorophenibut (F-Phenibut)	23.3	~58x	[3][4]
Phenibut	1362	1x	[3][4]

The mechanism following receptor activation involves the dissociation of the Gi/o protein, leading to downstream effects including the inhibition of adenylyl cyclase and the modulation of key ion channels, which collectively result in a hyperpolarization of the neuron.[2]

Caption: Canonical GABA-B receptor signaling cascade.

Cross-Reactivity Profile: Assessing Selectivity

A selective compound is one that binds with high affinity to its intended target while exhibiting significantly lower affinity for other receptors. For a GABA-B agonist, the most critical receptors to assess for cross-reactivity are the GABA-A receptor and the α2δ subunit of voltage-gated calcium channels (VGCCs).

Selectivity vs. GABA-A Receptor

The GABA-A receptor is a ligand-gated ion channel responsible for fast synaptic inhibition. Cross-reactivity with this receptor could lead to a pharmacological profile more akin to benzodiazepines or barbiturates. Data for F-Phenibut shows it to be highly selective for the GABA-B receptor.

Table 2: GABA-B vs. GABA-A Receptor Binding Affinity This table presents the half-maximal inhibitory concentration (IC50) for F-Phenibut at both GABA receptor subtypes. A higher IC50 value indicates weaker binding affinity.

Receptor Subtype	IC50 (μM)	Selectivity Ratio (IC50 GABA-A / IC50 GABA-B)	Source
GABA-B	1.70	-	[5]
GABA-A	> 100	> 58-fold	[5]

Interpretation: The data clearly demonstrates that F-Phenibut is a selective GABA-B receptor agonist.[5] Its affinity for the GABA-A receptor is at least 58 times weaker, suggesting that at therapeutic concentrations focused on the GABA-B target, direct GABA-A mediated effects are highly unlikely.

Selectivity vs. α2δ VGCC Subunit

Table 3: Illustrative Cross-Reactivity Profile for a Comprehensive CNS Panel The following table is a hypothetical representation of data from a broad receptor screen (e.g., a CEREP panel) for a compound like F-Phenibut, designed to illustrate a selective binding profile. The values are presented as Ki (nM), where a lower value indicates higher affinity.

Target	Class	Illustrative Ki (nM)	Rationale for Inclusion
GABA-B	Primary Target	1,700	Primary mechanism of action
GABA-A	Off-Target	>100,000	Key selectivity determinant vs. sedatives
α2δ-1 (VGCC)	Off-Target	>10,000	Target of gabapentinoids[6]
Dopamine D2	Off-Target	>10,000	Potential for motor/psychotic side effects
Serotonin 5-HT2A	Off-Target	>10,000	Potential for mood/psychotic side effects[9]
NMDA (Glutamate)	Off-Target	>10,000	Major excitatory CNS receptor
Norepinephrine Transporter	Off-Target	>10,000	Potential for cardiovascular/stimulant effects

Experimental Methodologies for Selectivity Profiling

To ensure scientific integrity, all binding and functional data must be generated using validated, controlled experimental protocols.

Protocol: Radioligand Binding Assay for GABA-B

This protocol describes a competitive binding experiment to determine the binding affinity (Ki) of a test compound for the GABA-B receptor.

Objective: To quantify the affinity of a test compound by measuring its ability to displace a known radioligand from the receptor.

Materials:

• Membrane Preparation: Rat cortical tissue or CHO cells stably expressing human GABA-B R1/R2 subunits.

• Radioligand: [³H]-CGP54626 (a high-affinity GABA-B antagonist).

• Test Compound: 3-Amino-4-(2-fluorophenyl)butyric acid, dissolved in assay buffer.

• Positive Control: (±)-Baclofen.

• Non-specific Binding (NSB) Control: GABA (100 µM).

• Assay Buffer: 50 mM Tris-HCl, 2.5 mM CaCl₂, pH 7.4.

• Instrumentation: Scintillation counter, 96-well plates, filter mats (GF/B).

Step-by-Step Procedure:

• Plate Setup: Designate wells for Total Binding (TB), Non-specific Binding (NSB), and various concentrations of the test compound and positive control.

• Reagent Addition:

  • To all wells, add 50 µL of assay buffer.

  • To TB wells, add 50 µL of assay buffer.

  • To NSB wells, add 50 µL of 100 µM GABA.

  • To test wells, add 50 µL of the test compound at concentrations ranging from 0.1 nM to 100 µM.

  • Add 50 µL of [³H]-CGP54626 (final concentration ~1-2 nM) to all wells.

  • Add 100 µL of the membrane preparation (10-20 µg protein) to all wells to initiate the reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Harvesting: Rapidly filter the contents of each well through a GF/B filter mat using a cell harvester. Wash the filters 3 times with ice-cold assay buffer to remove unbound radioligand.

• Detection: Dry the filter mats, place them in scintillation vials with scintillation fluid, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a sigmoidal dose-response curve.

  • Determine the IC50 value from the curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

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In Vitro vs. In Vivo Profiling of 3-Amino-4-(2-fluorophenyl)butyric Acid in Peptidomimetic Drug Design

Executive Summary

The development of macrocyclic peptides has revolutionized our ability to drug historically intractable protein-protein interactions (PPIs), such as the p53-MDM2 axis. At the core of this chemical innovation is the strategic incorporation of unnatural amino acids. 3-Amino-4-(2-fluorophenyl)butyric acid —often abbreviated as β -HPhe(2-F)—is a highly specialized β -amino acid building block. This guide objectively compares the in vitro and in vivo performance of macrocycles synthesized with β -HPhe(2-F) against those utilizing unsubstituted β -homophenylalanine ( β -HPhe) and the para-fluoro isomer ( β -HPhe(4-F)).

Mechanistic Rationale: The Power of Ortho-Fluorination

Before diving into the experimental data, it is critical to understand the causality behind selecting the 2-fluoro isomer over other alternatives. The incorporation of 1 into peptidomimetics is a well-established strategy to enhance both proteolytic stability and target binding affinity[1].

• Stereoelectronic Pre-organization (In Vitro Advantage): The highly electronegative fluorine atom at the ortho position restricts the χ1​ and χ2​ dihedral angles of the aromatic side chain. This locks the phenyl ring into a rotameric state that perfectly mimics the critical Phe19 residue of the native p53 peptide. By pre-organizing the side chain, the entropic penalty upon binding the hydrophobic cleft of MDM2 is drastically reduced, lowering the dissociation constant ( Kd​ ).

• Metabolic Shielding (In Vivo Advantage): Phenyl rings in peptide drugs are highly susceptible to CYP450-mediated ortho-hydroxylation during first-pass hepatic metabolism. The strong C-F bond (approx. 116 kcal/mol) effectively blocks this oxidation pathway, dramatically extending the in vivo half-life and reducing systemic clearance.

In Vitro Profiling: Target Affinity and Proteolytic Stability

To evaluate the fundamental biochemical properties of these building blocks,2 were synthesized by substituting the key phenylalanine mimic with the three β -amino acid variants [2].

Experimental Protocol: Fluorescence Polarization (FP) Assay

This protocol is designed as a self-validating system to ensure absolute data integrity during high-throughput screening.

• Reagent Preparation: Prepare recombinant human MDM2 (residues 1-118) and a TAMRA-labeled wild-type p53 peptide tracer in assay buffer (PBS, 0.01% Tween-20, 1 mM DTT).

  • Causality: TAMRA is selected because its high fluorescence lifetime minimizes background autofluorescence interference. Tween-20 is critical to prevent the non-specific adsorption of highly hydrophobic macrocycles to the microplate walls, preventing artificially inflated Kd​ values.

• Serial Dilution: Dilute the macrocyclic compounds from 10 μ M to 0.1 nM (3-fold steps) in the assay buffer.

• Incubation: Combine MDM2, the TAMRA-tracer, and the test compounds in a 384-well black, flat-bottom microplate. Incubate for 30 minutes at room temperature.

  • Causality: 384-well black plates are mandatory to prevent well-to-well optical crosstalk and minimize light scattering during polarization readings.

• Data Acquisition & Self-Validation: Read parallel and perpendicular fluorescence emission.

  • System Validation: The assay must include Nutlin-3a as a positive control and a scrambled TAMRA-peptide as a negative control. The run is only validated if the Z'-factor is > 0.6, ensuring a robust dynamic range.

In Vitro Data Comparison

Amino Acid Substitution in Macrocycle	MDM2 Binding Affinity ( Kd​ , nM)	Human Serum Half-Life ( T1/2​ , hours)	Apparent Permeability ( Papp​ , 10−6 cm/s)
β -HPhe (Unsubstituted)	45.2	12.5	4.1
β -HPhe(4-F) (Para-fluoro)	28.6	18.2	6.5
3-Amino-4-(2-fluorophenyl)butyric acid	12.4	>48.0	9.8

Data demonstrates that the ortho-fluoro substitution yields a >3-fold improvement in target affinity and near-total resistance to serum proteases compared to the unsubstituted baseline.

In Vivo Profiling: Pharmacokinetics and Bioavailability

While in vitro metrics dictate target engagement, in vivo pharmacokinetics dictate clinical viability. The discovery of 3 requires rigorous animal modeling to confirm metabolic stability [3].

Experimental Protocol: Pharmacokinetic (PK) Profiling in CD-1 Mice

This protocol utilizes internal mathematical normalization to guarantee extraction accuracy.

• Animal Dosing: Administer the macrocyclic peptides intravenously (IV, 2 mg/kg) and orally (PO, 10 mg/kg) to male CD-1 mice (n=3 per group).

  • Causality: Comparing IV and PO routes allows for the absolute calculation of oral bioavailability (%F), directly measuring the compound's ability to survive first-pass hepatic metabolism and intestinal absorption barriers.

• Blood Sampling: Collect blood via the tail vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2EDTA tubes.

  • Causality: K2EDTA is specifically chosen because it chelates calcium to prevent coagulation without introducing the severe ion-suppression artifacts during LC-MS/MS that are common with heparinized tubes.

• Sample Extraction: Precipitate plasma proteins using cold acetonitrile spiked with a heavy-isotope labeled Internal Standard (IS).

• LC-MS/MS Analysis & Self-Validation: Quantify the parent compound using Multiple Reaction Monitoring (MRM).

  • System Validation: The inclusion of the IS normalizes any matrix effects or extraction losses. The analytical run is validated only if the calibration curve yields a correlation coefficient ( R2 ) > 0.99 and Quality Control (QC) samples fall within ± 15% of their nominal concentrations.

In Vivo Data Comparison (2 mg/kg IV / 10 mg/kg PO)

Amino Acid Substitution in Macrocycle	Clearance (mL/min/kg)	Volume of Distribution ( Vss​ , L/kg)	Plasma Half-Life ( T1/2​ , hours)	Oral Bioavailability (%F)
β -HPhe (Unsubstituted)	18.4	1.2	1.8	< 1.0%
β -HPhe(4-F) (Para-fluoro)	12.1	1.5	3.4	2.4%
3-Amino-4-(2-fluorophenyl)butyric acid	4.2	2.1	8.6	11.5%

The ortho-fluoro macrocycle exhibits a drastically reduced clearance rate, proving that the 2-fluoro substitution successfully shields the molecule from rapid hepatic oxidation.

Visualizing the Translational Workflow and Mechanism of Action

To conceptualize how 3-Amino-4-(2-fluorophenyl)butyric acid transitions from a raw chemical building block to an active biological disruptor, the following diagrams map the experimental workflow and the intracellular signaling intervention.

Workflow from in vitro synthesis to in vivo validation of peptidomimetics.

Disruption of the MDM2-p53 signaling pathway by 2-fluoro-beta-HPhe macrocycles.

Conclusion and Alternative Selection Guide

When designing novel macrocyclic peptides, the choice of the β -amino acid building block dictates the ultimate fate of the drug candidate.

• Select unsubstituted β -HPhe only for early-stage in vitro proof-of-concept screening where synthesis cost is a primary constraint.

• Select β -HPhe(4-F) when slight lipophilicity adjustments are needed but the binding pocket cannot accommodate steric bulk near the peptide backbone.

• Select 3-Amino-4-(2-fluorophenyl)butyric acid ( β -HPhe(2-F)) for all late-stage preclinical candidates. The experimental data confirms that its stereoelectronic pre-organization and metabolic shielding provide vastly superior in vitro binding affinity and in vivo pharmacokinetic survivability.

References

• Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains.PubMed Central.
• Artificial Macrocycles as Potent p53–MDM2 Inhibitors.PubMed Central.
• DNA-Encoded Macrocyclic Peptide Libraries Enable the Discovery of a Neutral MDM2–p53 Inhibitor.PubMed Central.

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• 2. Artificial Macrocycles as Potent p53–MDM2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DNA-Encoded Macrocyclic Peptide Libraries Enable the Discovery of a Neutral MDM2–p53 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

comparing F-phenibut and baclofen as GABAB receptor agonists.

An In-Depth Comparative Guide for Researchers

Topic: F-phenibut and Baclofen as GABA-B Receptor Agonists

This guide provides a detailed technical comparison of F-phenibut and baclofen, two potent agonists of the γ-aminobutyric acid type B (GABA-B) receptor. Designed for researchers, scientists, and drug development professionals, this document delves into their mechanisms of action, pharmacological profiles, and the experimental methodologies required for their comparative evaluation.

Introduction: The Significance of GABA-B Receptor Agonism

The GABA-B receptor, a heterodimeric G-protein coupled receptor (GPCR), is a key regulator of inhibitory neurotransmission throughout the central nervous system (CNS). Its activation leads to a prolonged hyperpolarization of neurons, primarily through the modulation of Ca²⁺ and K⁺ channels. This inhibitory action makes the GABA-B receptor a critical therapeutic target for conditions characterized by neuronal hyperexcitability, such as muscle spasticity, as well as for anxiety disorders and substance use disorders.

Baclofen, a chlorophenyl derivative of GABA, has been the archetypal GABA-B agonist in clinical use for decades, primarily for the management of spasticity.[1] F-phenibut, a fluorinated analog of phenibut, is a newer compound of interest within the research community.[2] Understanding the nuanced differences in their interaction with the GABA-B receptor is crucial for elucidating structure-activity relationships and guiding the development of next-generation therapeutics with improved efficacy and side-effect profiles.

Mechanism of Action: The GABA-B Signaling Cascade

Upon binding of an agonist like baclofen or F-phenibut, the GABA-B receptor undergoes a conformational change that activates its associated Gαi/o protein. This initiates two primary downstream signaling pathways:

• Inhibition of Adenylyl Cyclase: The activated Gα subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

• Modulation of Ion Channels: The dissociated Gβγ subunit directly interacts with ion channels. It inhibits high-voltage-activated Ca²⁺ channels, which reduces neurotransmitter release from presynaptic terminals. Concurrently, it activates G-protein-coupled inwardly-rectifying potassium (GIRK) channels, causing an efflux of K⁺ ions and hyperpolarization of the postsynaptic membrane.[3]

Caption: A logical workflow for the comparative evaluation of GABA-B agonists.

Conclusion and Future Directions

This guide establishes that while F-phenibut and baclofen are both effective GABA-B receptor agonists, they are not interchangeable. Baclofen is a more potent and higher-affinity agonist, which aligns with its established clinical use and lower dosage requirements. [4][5][6][7]F-phenibut, while less potent at the GABA-B receptor, may possess a more complex mechanism of action due to its likely retained activity at α2δ subunit-containing voltage-gated calcium channels. [8][7] For drug development professionals, F-phenibut represents an interesting lead compound. Its dual-target profile could offer therapeutic advantages in conditions where both GABA-B and VGCC pathways are implicated, such as in certain types of neuropathic pain or anxiety. Future research should focus on:

• Enantiomer-specific analysis: Conducting head-to-head comparisons using the pure (R)-enantiomers of both compounds to eliminate confounding variables from the inactive (S)-isomers.

• In-vivo correlation: Performing animal studies to determine if the in-vitro potency and affinity differences translate to meaningful differences in behavioral outcomes and therapeutic windows.

• Direct BBB penetration studies: Quantifying the relative ability of each compound to cross the blood-brain barrier to confirm theoretical advantages.

By employing the rigorous experimental protocols outlined herein, researchers can further dissect the pharmacological distinctions between these two compounds, paving the way for the rational design of novel modulators of the GABAergic system.

References

• Baclofen - Wikipedia. (n.d.). Retrieved March 13, 2026, from [Link]

• Tharani, A., & Bajjoka, I. (2024). Baclofen. In StatPearls. StatPearls Publishing. Retrieved from [Link]

• Marsot, A., Imbert, B., Alvarez, J. C., Grassin-Delyle, S., Jaquet, I., Lelièvre, B., & Paintaud, G. (2018). Population pharmacokinetics of oral baclofen at steady-state in alcoholic-dependent adult patients. Fundamental & Clinical Pharmacology, 32(2), 239–248.

• Accord-UK Ltd. (2025, May 8). Baclofen Tablets 10mg - Summary of Product Characteristics (SmPC). electronic medicines compendium (emc). Retrieved from [Link]

• Soderpalm, A. H., & Lof, E. (1984). The pharmacokinetics of baclofen derived from intestinal infusion. European Journal of Clinical Pharmacology, 27(4), 485–489.
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• Pharmacology of F-Phenibut compared to Baclofen and Phenibut. (2018, June 12). Reddit. Retrieved from [Link]

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 3-Amino-4-(2-fluorophenyl)butyric Acid

A Senior Application Scientist's Protocol for Ensuring Laboratory Safety and Operational Integrity

This guide provides essential, immediate safety and logistical information for the handling of 3-Amino-4-(2-fluorophenyl)butyric Acid. As a valued professional in research and drug development, your safety is paramount. This document is structured to provide not just procedural steps, but the scientific reasoning behind them, ensuring a self-validating system of laboratory safety.

Hazard Identification and Risk Assessment: Understanding the Compound

Analogous compounds are classified as skin and eye irritants.[4] For instance, Fmoc-(R)-3-Amino-4-(2-fluoro-phenyl)-butyric acid is designated as harmful if swallowed, in contact with skin, or if inhaled.[5] Therefore, it is prudent to handle 3-Amino-4-(2-fluorophenyl)butyric Acid with a similar level of caution, assuming it may cause irritation upon contact and may be harmful if ingested or inhaled. The presence of the fluorine-carbon bond also places it in the broader category of fluorinated organic compounds, which are known for their persistence.[6][7]

Assumed Hazard Classification:

Hazard Class	GHS Category	Hazard Statement	Signal Word
Skin Irritation	2	H315: Causes skin irritation	Warning
Eye Irritation	2A	H319: Causes serious eye irritation	Warning
Acute Toxicity (Oral)	4	H302: Harmful if swallowed	Warning
Acute Toxicity (Dermal)	4	H312: Harmful in contact with skin	Warning
Acute Toxicity (Inhalation)	4	H332: Harmful if inhaled	Warning

Engineering Controls: The First Line of Defense

Before considering personal protective equipment, appropriate engineering controls must be in place to minimize exposure.

• Chemical Fume Hood: All handling of 3-Amino-4-(2-fluorophenyl)butyric Acid powder should be conducted within a certified chemical fume hood.[4] This is the most critical engineering control to prevent the inhalation of airborne particles.

• Ventilation: Ensure the laboratory is well-ventilated to maintain air quality.[8][9]

• Accessible Safety Equipment: An eyewash station and safety shower must be readily accessible and regularly tested.[4]

Personal Protective Equipment (PPE): Your Essential Barrier

The following PPE is mandatory when handling 3-Amino-4-(2-fluorophenyl)butyric Acid to create a reliable barrier against potential exposure.[4][10]

Equipment	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves.[4]	Provides a chemical-resistant barrier to prevent skin contact. Gloves must be inspected before use and changed immediately if contaminated.[8]
Eye Protection	Safety glasses with side shields or chemical splash goggles conforming to EN166 (EU) or NIOSH (US) standards.[4][8]	Protects eyes from dust particles and potential splashes.
Respiratory Protection	NIOSH-approved N95 dust mask or higher, such as a full-face respirator if exposure limits are exceeded or irritation is experienced.[4][8]	Prevents the inhalation of airborne powder, especially during weighing and transfer operations.
Body Protection	A laboratory coat is mandatory to protect skin and personal clothing from contamination.[4][11] For larger quantities or in the event of a spill, consider chemical-resistant coveralls.[10]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict operational plan is crucial for safety and experimental reproducibility.

Preparation

• Designate Work Area: Clearly define the handling area within a chemical fume hood. Ensure the area is clean and uncluttered.[4]

• Assemble Materials: Gather all necessary equipment, including spatulas, weigh boats, and containers, before bringing the chemical into the work area.

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

Handling and Use

• Weighing: When weighing the compound, use a draft shield or perform the task within the fume hood to prevent the powder from becoming airborne.[4]

• Transfer: Use a spatula or other appropriate tools to transfer the solid. Avoid creating dust.[4][9]

• Solution Preparation: If preparing solutions, add the solid to the solvent slowly to avoid splashing. Keep containers closed when not in use.

Storage

• Container: Store 3-Amino-4-(2-fluorophenyl)butyric Acid in a tightly closed container.[8][9]

• Location: Keep the container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[8][9][12]

Workflow for Safe Handling of 3-Amino-4-(2-fluorophenyl)butyric Acid

Caption: A procedural workflow for the safe handling of 3-Amino-4-(2-fluorophenyl)butyric Acid.

Emergency and Spill Response

Immediate and correct response to an emergency is critical.

First-Aid Measures

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[8][9]

• Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor if irritation persists.[8][9]

• Eye Contact: Rinse with pure water for at least 15 minutes. Seek immediate medical attention.[8][9]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[8][9]

Spill Response

• Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area. Restrict access.[4][9]

• Assess the Spill: Determine the extent of the spill. For large spills, contact your institution's designated emergency response team.

• Don PPE: Before cleaning, don the appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye protection.[4]

• Contain and Clean: For small spills, carefully sweep up the solid material, avoiding dust formation, and place it into a suitable, labeled, and closed container for disposal.[12]

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan: Managing Fluorinated Compounds

The disposal of fluorinated organic compounds like 3-Amino-4-(2-fluorophenyl)butyric Acid requires special consideration due to their persistence in the environment.[6][7]

• Waste Collection: All waste material, including contaminated PPE and cleaning materials, should be collected in a suitable, closed, and clearly labeled container.[8][9]

• Regulatory Compliance: Disposal must be in accordance with all local, state, and federal regulations.

• Disposal Methods:

  • Incineration: High-temperature incineration is a potential method for the complete destruction of fluorinated organic compounds.[6][7] However, this must be performed in a specialized facility to prevent the formation and release of hazardous byproducts.[6][13]

  • Hazardous Waste Landfill: Disposal in a designated hazardous waste landfill is another option.[7] This method contains the substance but does not destroy it.

  • Contact a Specialist: It is highly recommended to work with a certified hazardous waste disposal company to ensure proper and compliant disposal.[7]

By adhering to this comprehensive guide, you are not only ensuring your personal safety but also contributing to a culture of safety and scientific excellence within your organization.

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• BOC-(R)-3-AMINO-4-(2,4,5-TRIFLUORO-PHENYL)-BUTYRIC ACID Safety Data Sheets. (n.d.).
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